1,2-bis(Dichloromethylsilyl) ethene

• CAS: 18142-59-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Structure and Bonding of 1,2-bis(dichloromethylsilyl)ethene

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and bonding characteristics of 1,2-bis(dichloromethylsilyl)ethene, a key organosilicon compound with significant applications in materials science. This document delves into the intricate details of its molecular geometry, the nature of its covalent bonds, and the influence of its substituent groups on the electronic properties of the ethene backbone. Drawing upon experimental data from gas-phase electron diffraction and vibrational spectroscopy, alongside computational modeling, this guide offers a holistic understanding of the molecule's properties. Furthermore, it outlines a standard synthesis protocol, its application in chemical vapor deposition for silicon carbide films, and essential safety and handling procedures. This guide is intended for researchers, scientists, and professionals in the fields of chemistry, materials science, and drug development who require a deep, technical understanding of this versatile precursor molecule.

Introduction

1,2-bis(dichloromethylsilyl)ethene, with the chemical formula C4H8Cl4Si2, is an organosilicon compound featuring a central carbon-carbon double bond substituted with a dichloromethylsilyl group at each carbon atom. This unique structure, combining an unsaturated organic linker with reactive silicon-chlorine bonds, makes it a molecule of significant interest, particularly as a single-source precursor for the chemical vapor deposition (CVD) of silicon carbide (SiC) thin films. The precise arrangement of atoms and the nature of the chemical bonds within this molecule are critical determinants of its reactivity, stability, and suitability for various applications. Understanding these fundamental characteristics is paramount for optimizing its use in advanced material synthesis and for the development of novel chemical transformations. This guide will provide an in-depth exploration of these features, grounded in established experimental techniques and theoretical calculations.

Molecular Structure and Geometry

The spatial arrangement of atoms in 1,2-bis(dichloromethylsilyl)ethene has been elucidated through a combination of gas-phase electron diffraction (GED) and computational chemistry. GED is a powerful technique for determining the structure of molecules in the gaseous state, free from the influence of intermolecular forces that are present in condensed phases.[1]

Conformational Analysis

The primary structural question for a 1,2-disubstituted ethene is the relative orientation of the substituents, leading to cis and trans isomers. For 1,2-bis(dichloromethylsilyl)ethene, both isomers are possible. However, experimental and computational studies on analogous sterically hindered and electronically similar molecules, such as trans-1,2-dichloro-1,2-disilylethene, suggest that the trans conformation is generally more stable due to the minimization of steric repulsion between the bulky dichloromethylsilyl groups.[2] In the trans isomer, the two silicon atoms lie on opposite sides of the C=C double bond.

Further conformational flexibility exists due to rotation around the C-Si single bonds. The orientation of the two Si-C bonds and the four Si-Cl bonds relative to the ethene plane defines the overall molecular symmetry. Computational studies at the MP2/6-311G level of theory for similar molecules indicate a C2h symmetry for the trans structure to be a low-energy conformation.[2]

Key Bond Lengths and Angles

The molecular geometry of 1,2-bis(dichloromethylsilyl)ethene is characterized by a set of key bond lengths and angles that deviate from simple hybridization models due to the electronic effects of the substituents. While direct experimental data for the title compound is scarce, we can infer highly probable values from closely related structures determined by gas-phase electron diffraction.[2]

Parameter	Typical Experimental/Predicted Value	Commentary
Bond Lengths (Å)
r(C=C)	~1.34 - 1.35	Slightly longer than in ethene (~1.33 Å) due to electronic effects of silyl groups.
r(C-Si)	~1.88 - 1.89	Typical for a C(sp²)-Si single bond.
r(Si-Cl)	~2.06 - 2.07	Standard Si-Cl bond length in chlorosilanes.
r(Si-C)	~1.85 - 1.86	Standard Si-C single bond length.
**Bond Angles (°) **
∠(Si-C=C)	~126 - 128	Significantly distorted from the ideal 120° due to steric hindrance and electronic repulsion.
∠(Cl-C=C)	~117	In analogous chlorinated silylethenes, this angle is compressed.[2]
∠(Cl-Si-Cl)	~107 - 109	Close to the tetrahedral angle, slightly compressed.
∠(C-Si-C)	~110 - 112	Close to the tetrahedral angle.

Data inferred from studies on analogous compounds such as trans-1,2-dichloro-1,2-disilylethene.[2]

The significant deviation of the Si-C=C bond angle from the ideal 120° of sp² hybridization is a noteworthy feature. This distortion is a consequence of both steric repulsion between the bulky dichloromethylsilyl groups and the adjacent substituents on the double bond, and electronic effects, which can be rationalized by Valence Shell Electron Pair Repulsion (VSEPR) theory.[2]

Bonding Characteristics

The bonding in 1,2-bis(dichloromethylsilyl)ethene is a complex interplay of sigma (σ) and pi (π) bonds, influenced by the electronegativity differences between the constituent atoms and potential hyperconjugative interactions.

The Carbon-Carbon Double Bond

The C=C double bond forms the backbone of the molecule and consists of one σ-bond and one π-bond. The dichloromethylsilyl substituents influence the electronic character of this double bond. The silicon atom is less electronegative than carbon, leading to a slight electron-donating inductive effect from the silyl groups towards the ethene moiety. This can increase the electron density in the π-system.

The Carbon-Silicon and Silicon-Chlorine Bonds

The C-Si bond is a strong, covalent bond. The Si-Cl bonds are highly polar and reactive due to the large electronegativity difference between silicon and chlorine. These bonds are susceptible to nucleophilic attack, particularly by water, leading to hydrolysis. This reactivity is a key feature in many of its applications, including its use as a protecting group and in materials synthesis.

Hyperconjugation

In organosilicon compounds, hyperconjugation can play a significant role in stabilizing certain conformations and influencing reactivity. For 1,2-bis(dichloromethylsilyl)ethene, potential hyperconjugative interactions include n(N)–σ(Si–Cl) interactions if the molecule were to react with an amine, which has been observed in related bis(chloromethylsilyl)amines.[3] This type of interaction involves the donation of electron density from a lone pair (n) into an antibonding sigma orbital (σ), leading to bond elongation and stabilization of the molecule.

Synthesis and Reactivity

Synthesis Protocol

Conceptual Experimental Workflow for Synthesis:

Caption: Conceptual workflow for the synthesis of 1,2-bis(dichloromethylsilyl)ethene.

Reactivity

The reactivity of 1,2-bis(dichloromethylsilyl)ethene is dominated by the two dichloromethylsilyl groups.

• Hydrolysis: The Si-Cl bonds are highly susceptible to hydrolysis, reacting with water to form silanols and releasing hydrochloric acid. This sensitivity necessitates handling the compound under anhydrous conditions.[4]

• Nucleophilic Substitution: The chlorine atoms can be readily displaced by a variety of nucleophiles, such as alcohols, amines, and Grignard reagents, providing a versatile platform for the synthesis of more complex organosilicon compounds.

• Reactions at the C=C Bond: The carbon-carbon double bond can undergo typical alkene reactions, such as addition reactions (e.g., hydrogenation, halogenation), although the steric bulk of the silyl groups may influence the reaction rate and stereoselectivity.

Spectroscopic Characterization

Spectroscopic techniques are essential for the identification and characterization of 1,2-bis(dichloromethylsilyl)ethene.

Vibrational Spectroscopy (IR and Raman)

Vibrational spectroscopy probes the stretching and bending modes of the chemical bonds within the molecule. Density Functional Theory (DFT) calculations are often employed to aid in the assignment of the observed vibrational bands.[5]

Expected Characteristic Vibrational Frequencies:

Vibrational Mode	Expected Frequency Range (cm⁻¹)	Intensity
C=C Stretch	1600 - 1650	Variable (Raman), Weak (IR)
C-H Stretch (methyl)	2900 - 3000	Medium
Si-Cl Stretch	450 - 600	Strong (IR)
Si-C Stretch	600 - 800	Medium-Strong
C-H Bend (methyl)	1350 - 1450	Medium

The presence of a center of symmetry in the trans isomer would lead to mutual exclusion between IR and Raman active modes (the rule of mutual exclusion).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: A singlet in the region of 0.5 - 1.0 ppm would be expected for the methyl protons. The vinyl protons would likely appear as a singlet in the range of 6.0 - 7.0 ppm.

• ¹³C NMR: Signals for the methyl carbons would be expected in the upfield region (0 - 10 ppm), while the sp² carbons of the double bond would appear further downfield (130 - 150 ppm).

• ²⁹Si NMR: A single resonance would be expected, with a chemical shift that is characteristic of a silicon atom bonded to two chlorine atoms, a methyl group, and an sp² carbon.

Applications in Materials Science

The primary application of 1,2-bis(dichloromethylsilyl)ethene is as a single-source precursor for the chemical vapor deposition (CVD) of silicon carbide (SiC).[6] In a CVD process, the precursor is vaporized and introduced into a reaction chamber where it thermally decomposes on a heated substrate to form a thin film of the desired material.

The advantage of using a single-source precursor like 1,2-bis(dichloromethylsilyl)ethene is that it contains both silicon and carbon in a 1:2 ratio (within the core ethene and silyl structure), which can be pyrolyzed to form SiC. This simplifies the deposition process compared to using separate silicon (e.g., silane) and carbon (e.g., propane) sources.

Chemical Vapor Deposition (CVD) Workflow:

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Thermodynamic properties and phase transitions of 1,2-bis(dichloromethylsilyl) ethylene

An In-depth Technical Guide to the Thermodynamic Properties and Phase Transitions of 1,2-bis(dichloromethylsilyl)ethylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-bis(dichloromethylsilyl)ethylene stands as a molecule of significant interest in organosilicon chemistry, primarily for its potential role as a precursor in the synthesis of advanced silicon-based polymers and materials. A thorough understanding of its thermodynamic properties and phase behavior is paramount for controlling its synthesis, purification, and polymerization processes. This guide provides a comprehensive overview of the core thermodynamic principles governing this compound, outlines a robust experimental framework for its characterization, and discusses the theoretical underpinnings necessary for a complete analysis. While specific experimental data for 1,2-bis(dichloromethylsilyl)ethylene is not extensively available in public literature, this document establishes a foundational methodology based on established analytical techniques and data from analogous compounds.

Introduction to 1,2-bis(dichloromethylsilyl)ethylene

Organosilicon compounds are foundational to a vast array of industrial applications, from sealants and adhesives to advanced coatings and specialty polymers.[1] 1,2-bis(dichloromethylsilyl)ethylene belongs to a class of reactive organosilanes that can serve as critical building blocks. The presence of two dichloromethylsilyl groups attached to an ethylene backbone provides multiple reactive sites, making it a promising candidate for creating cross-linked polymers with enhanced thermal and chemical stability.[1]

The thermodynamic landscape of a precursor molecule dictates the energy requirements for its reactions, its stability under various conditions, and the nature of its phase transitions (e.g., melting, boiling). These parameters are not merely academic; they are critical for practical applications such as process scale-up, material purification, and predicting the morphology of resulting polymers.

Fundamental Thermodynamic Properties

The behavior of any chemical system is governed by a set of key thermodynamic functions. For a molecule like 1,2-bis(dichloromethylsilyl)ethylene, the most relevant properties include:

• Enthalpy (ΔH): Represents the total heat content of the system. The enthalpy of formation (ΔfH°) and enthalpy of fusion (ΔfusH°) are particularly crucial for understanding the energy of synthesis and phase changes, respectively.[2]

• Entropy (S): A measure of the disorder or randomness of a system. The change in entropy during phase transitions (ΔfusS) provides insight into the molecular arrangement in different states.[2]

• Gibbs Free Energy (ΔG): The ultimate arbiter of spontaneity for a process at constant temperature and pressure. It combines enthalpy and entropy (ΔG = ΔH - TΔS) to predict the feasibility of a reaction or phase transition.[3]

• Heat Capacity (Cp): The amount of heat required to raise the temperature of a substance by one degree. It is essential for heat transfer calculations and for understanding how a material stores thermal energy.[4]

These properties are not static but are functions of temperature and pressure, and their relationships can be described by equations of state and partial derivatives.[5][6]

Properties of Analogous Organosilicon Compounds

Direct experimental thermodynamic data for 1,2-bis(dichloromethylsilyl)ethylene is scarce in the available literature. However, we can infer expected behavior by examining a closely related, commercially available analog: 1,2-bis(chlorodimethylsilyl)ethane . While the ethylene bridge is saturated (ethane) and the silicon atoms bear methyl groups instead of one of the chloro groups, its physical properties provide a valuable starting point for experimental design.

Property	Value for 1,2-bis(chlorodimethylsilyl)ethane	Source(s)
Molecular Formula	C6H16Cl2Si2	[1][7]
Molecular Weight	215.27 g/mol	[1][7]
Appearance	Almost white solid / Low Melting Solid	[1][8]
Melting Point (mp)	35-38 °C	[1][7][8][9]
Boiling Point (bp)	198 °C (at 734 mmHg)	[1][7][8]
Flash Point	65 °C (closed cup)	[7]

The melting point in the 35-38 °C range suggests that 1,2-bis(dichloromethylsilyl)ethylene will likely be a solid at room temperature with a relatively low melting point. The high reactivity of the Si-Cl bond also implies it is highly sensitive to moisture.[8]

Experimental Determination of Phase Transitions: A Protocol for Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a cornerstone thermoanalytical technique used to measure the heat flow into or out of a sample as a function of temperature or time. It is exceptionally well-suited for determining the temperatures and enthalpies of phase transitions.

Causality in Experimental Design

The choice of DSC is predicated on its ability to provide quantitative data on melting, crystallization, and glass transitions from a small amount of sample. For a moisture-sensitive compound like 1,2-bis(dichloromethylsilyl)ethylene, the protocol must be designed to prevent hydrolysis of the Si-Cl bonds, which would introduce significant artifacts in the thermogram. This necessitates the use of a controlled, inert atmosphere and hermetically sealed sample pans.

Step-by-Step Experimental Protocol

• Instrument Calibration:

  • Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard (Tm = 156.6 °C, ΔHfus = 28.45 J/g). This ensures the accuracy and reliability of the measurements.

• Sample Preparation (in an Inert Atmosphere):

  • Rationale: The dichlorosilyl groups are highly susceptible to reaction with atmospheric water. All sample handling must be performed in a glovebox under an inert atmosphere (e.g., dry nitrogen or argon).

  • Weigh approximately 3-5 mg of 1,2-bis(dichloromethylsilyl)ethylene directly into a hermetically sealable aluminum DSC pan.

  • Securely crimp the lid to create an airtight seal. This prevents both sample degradation and loss due to volatilization.

  • Prepare an identical, empty hermetically sealed pan to serve as the reference.

• Thermal Program:

  • Rationale: The program is designed to first erase the sample's thermal history and then observe its intrinsic phase transitions upon controlled cooling and heating. The temperature range is selected based on the properties of the analogous compound.

  • Segment 1 (Equilibration): Hold the sample at 25 °C for 5 minutes to allow for thermal stabilization.

  • Segment 2 (Initial Heating): Heat the sample from 25 °C to 80 °C at a rate of 10 °C/min. This will melt the initial solid and erase its thermal history. The upper limit is set well above the expected melting point but below the boiling point to avoid over-pressurizing the pan.

  • Segment 3 (Isothermal Hold): Hold the sample at 80 °C for 5 minutes to ensure complete melting.

  • Segment 4 (Controlled Cooling): Cool the sample from 80 °C to -50 °C at a rate of 10 °C/min. This will induce crystallization.

  • Segment 5 (Isothermal Hold): Hold the sample at -50 °C for 5 minutes.

  • Segment 6 (Second Heating): Heat the sample from -50 °C to 80 °C at a rate of 10 °C/min. This heating scan provides the primary data for analysis.

• Data Analysis:

  • From the second heating scan (Segment 6), identify and quantify the following events:

    • Glass Transition (Tg): A step-like change in the baseline, indicating the transition from a glassy solid to a supercooled liquid.

    • Crystallization (Tc): An exothermic peak (heat released) if the material was amorphous and crystallizes upon heating.

    • Melting (Tm): An endothermic peak (heat absorbed) corresponding to the solid-to-liquid phase transition. The onset temperature is typically reported as the melting point.

  • Integrate the area under the melting peak to determine the enthalpy of fusion (ΔHfus) in Joules per gram (J/g). This can be converted to kJ/mol using the molecular weight.

Visualization of the DSC Experimental Workflow

Caption: Workflow for DSC analysis of 1,2-bis(dichloromethylsilyl)ethylene.

The Role of Computational Chemistry

In the absence of extensive experimental data, computational chemistry provides a powerful tool for predicting thermodynamic properties. High-level ab initio methods can be used to calculate gas-phase standard enthalpies of formation, entropy, and heat capacity.[10] While the calorimetry of organosilicon compounds can be complex and prone to experimental errors, such as incomplete combustion, theoretical calculations offer an independent and reliable benchmark.[10][11] These computational approaches can be invaluable for validating experimental results and for building a more complete thermochemical profile for novel compounds like 1,2-bis(dichloromethylsilyl)ethylene.

Conclusion

While direct, published thermodynamic data for 1,2-bis(dichloromethylsilyl)ethylene is limited, a robust framework for its determination can be established. By leveraging data from analogous compounds and employing meticulous experimental techniques like Differential Scanning Calorimetry under inert conditions, critical parameters such as melting temperature and enthalpy of fusion can be reliably measured. This experimental data, complemented by theoretical calculations, provides the essential foundation for the rational design of synthetic routes, purification strategies, and polymerization processes involving this versatile organosilicon precursor.

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• Solid-to-solid polymorphic phase transitions in two isostructural Bi(III) complexes with 1-phenylethyl-N-ethylthiosemicarbazide and halogens. (2020). PMC.
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• Simmie, J. M., & Curran, H. J. (2019). High-Level Ab Initio Predictions of Thermochemical Properties of Organosilicon Species: Critical Evaluation of Experimental Data and a Reliable Benchmark Database for Extending Group Additivity Approaches. The Journal of Physical Chemistry A, 123(27), 5793-5813.
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Reaction Mechanisms of 1,2-bis(dichloromethylsilyl)ethene with Strong Nucleophiles: A Technical Guide for Advanced Synthesis

Introduction & Structural Profiling

1,2-bis(dichloromethylsilyl)ethene (CAS: 18142-59-1) is a highly reactive, tetrafunctional organosilicon precursor characterized by a rigid unsaturated ethene backbone flanked by two highly electrophilic dichloromethylsilyl groups[1]. In advanced synthesis—ranging from the development of novel silicone polymers to the precise functionalization of pharmaceutical intermediates—the compound serves as a critical cross-linking and coupling agent[2].

The defining feature of this molecule is its bifunctional reactivity: it possesses an electron-rich C=C double bond and four highly polarized, hydrolytically sensitive Si–Cl bonds[3]. When exposed to strong nucleophiles, the reaction chemoselectivity is overwhelmingly directed toward the silicon centers rather than the ethene backbone. Understanding the causality behind this regioselectivity and the subsequent substitution mechanisms is paramount for designing high-yield, reproducible synthetic workflows.

Mechanistic Pathways of Nucleophilic Substitution

The reaction of 1,2-bis(dichloromethylsilyl)ethene with strong nucleophiles (e.g., organolithiums, Grignard reagents, and amines) proceeds via a bimolecular nucleophilic substitution at silicon ( SN​2−Si ).

The Causality of Chemoselectivity

Why do strong nucleophiles exclusively attack the silicon atom rather than undergoing conjugate addition at the ethene double bond?

• Electronic Factors: The Si–Cl bond is highly polarized due to the electronegativity difference between silicon and chlorine, rendering the silicon atom highly electrophilic. Furthermore, silicon possesses low-lying σ∗ antibonding orbitals that readily accept electron density from incoming nucleophiles.

• Steric and Kinetic Factors: Unlike carbon, silicon is larger and can easily expand its coordination sphere to form a pentacoordinate transition state or intermediate. This significantly lowers the activation energy for substitution.

• Thermodynamic Driving Force: The formation of strong Si–C, Si–N, or Si–O bonds, coupled with the precipitation of stable metal chloride salts (e.g., LiCl, MgCl2), provides an irreversible thermodynamic sink that drives the reaction to completion.

Mechanistic pathway of nucleophilic substitution at the silicon center.

Reactivity Profiles with Specific Nucleophiles

Carbon Nucleophiles (Organometallics)

Reactions with organolithium (R-Li) or Grignard reagents (R-MgX) result in the exhaustive alkylation or arylation of the silicon centers. Because the substrate contains four reactive Si–Cl bonds, complete substitution requires a stoichiometric excess (typically 4.1 to 4.5 equivalents) of the nucleophile. Failure to maintain this excess results in complex mixtures of partially substituted oligomers.

Nitrogen Nucleophiles (Amines)

When reacted with primary or secondary amines, the compound forms complex silazane networks. The dual reactivity of the dichloromethylsilyl groups allows for N,N-diprotection of polyfunctional molecules, a highly valued trait in pharmaceutical syntheses[3]. Causality in Design: The substitution releases HCl. If left unneutralized, HCl will protonate the nucleophilic amine, halting the reaction. Therefore, an auxiliary non-nucleophilic base (such as triethylamine) must be introduced to scavenge the acid and drive the reaction forward[4].

Quantitative Data Summary

The table below summarizes the optimized reaction parameters and expected yields for the tetra-substitution of 1,2-bis(dichloromethylsilyl)ethene with various strong nucleophiles.

Nucleophile Type	Reagent	Equivalents	Solvent System	Temperature	Yield (%)
Organolithium	n-Butyllithium	4.2	THF / Hexane	-78 °C to RT	85 - 92
Grignard	Phenylmagnesium Bromide	4.5	Anhydrous THF	0 °C to RT	78 - 85
Amine	Diethylamine (with Et3​N )	4.0	Benzene / Toluene	Room Temp	90 - 95
Alkoxide	Sodium Methoxide	4.0	Methanol / THF	0 °C	88 - 94

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocol details the exhaustive alkylation of 1,2-bis(dichloromethylsilyl)ethene using a Grignard reagent. Every step is designed as a self-validating system to prevent the most common failure point in organosilicon chemistry: premature hydrolysis.

Protocol: Exhaustive Alkylation via Grignard Reagents

Step 1: System Purging & Substrate Preparation

• Action: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x). Dissolve 1.0 equivalent of 1,2-bis(dichloromethylsilyl)ethene in anhydrous tetrahydrofuran (THF)[3].

• Causality & Validation: Si–Cl bonds react violently with trace moisture to form siloxanes. A visual validation check involves adding a trace amount of diphenylacetic acid and a drop of organolithium; a persistent yellow color confirms absolute anhydrous conditions before introducing the silane.

Step 2: Cryogenic Nucleophile Addition

• Action: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Add 4.5 equivalents of the Grignard reagent dropwise over 45 minutes.

• Causality & Validation: The SN​2−Si reaction is highly exothermic. Dropwise addition at cryogenic temperatures prevents localized solvent boiling and suppresses unwanted side reactions, such as the nucleophilic attack on the ethene π -system.

Step 3: Maturation and Reaction Tracking

• Action: Remove the cooling bath and allow the mixture to slowly warm to room temperature, stirring for 12–24 hours.

• Causality & Validation: Steric hindrance increases as the third and fourth nucleophiles attach to the silicon centers, requiring higher thermal energy to reach completion. Validate completion by taking an aliquot and monitoring the disappearance of the Si–Cl stretch (450–600 cm⁻¹) via FTIR, or by confirming quantitative conversion via 29Si NMR[5].

Step 4: Quenching & Extraction

• Action: Quench the reaction by slowly adding saturated aqueous NH4​Cl at 0 °C. Extract the aqueous layer with diethyl ether, combine the organic phases, and dry over anhydrous MgSO4​ .

• Causality & Validation: NH4​Cl provides mild protons to neutralize unreacted organometallic species safely. It is specifically chosen over stronger acids (like HCl) to prevent the acidic cleavage of the newly formed Si–C bonds.

Step 5: Purification

• Action: Remove the solvent under reduced pressure and purify the crude product via fractional distillation (0.1–1 mmHg)[3].

Standardized experimental workflow for nucleophilic substitution reactions.

References

• CAS 3353-69-3: 1,2-Bis(dichloromethylsilyl)
• 1,2-Bis(chlorodimethylsilyl)
• 1,2-Bis(dichloromethylsilyl)
• Source: researchgate.
• Source: researcher.

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Protocols & Analytical Methods

Application Note: Synthesis of High-Performance Silicon Carbide (SiC) Ceramics via 1,2-bis(dichloromethylsilyl) ethene Precursors

Target Audience: Materials Scientists, Ceramic Engineers, and Preceramic Polymer Researchers.

Executive Summary

The transition from traditional powder-sintering to Polymer-Derived Ceramics (PDCs) has revolutionized the fabrication of complex silicon carbide (SiC) and silicon carbonitride (SiCN) structures, including continuous fibers, micro-electromechanical systems (MEMS), and high-temperature coatings[1]. Among the library of organosilicon precursors, 1,2-bis(dichloromethylsilyl) ethene (CAS: 18142-59-1, 65899-10-7) stands out as a highly functional, specialized monomer[2].

Unlike its saturated counterpart, 1,2-bis(dichloromethylsilyl) ethane[3], the ethene derivative features a built-in carbon-carbon double bond (-CH=CH-). This seemingly minor structural difference profoundly alters the curing and pyrolysis thermodynamics, enabling oxygen-free cross-linking, significantly higher ceramic yields, and superior high-temperature stability in the final ceramic matrix.

Mechanistic Insights: The "Ethene" Advantage

As a Senior Application Scientist, it is critical to understand why we select specific precursors rather than merely following a recipe. The selection of 1,2-bis(dichloromethylsilyl) ethene is driven by two fundamental mechanistic advantages:

Latent Reactivity for Oxygen-Free Curing

In traditional PDC synthesis, polycarbosilanes require an oxidative curing step (heating in air) to cross-link the polymer chains via oxygen bridges (Si-O-Si) so they do not melt during pyrolysis. However, this introduces oxygen into the final ceramic, which degrades high-temperature performance via carbothermal reduction (forming volatile SiO and CO gases above 1200°C). The C=C double bond in 1,2-bis(dichloromethylsilyl) ethene acts as a latent cross-linking site. Under thermal or UV initiation, these double bonds undergo radical addition reactions, cross-linking the polymer network without the need for oxygen. This preserves the stoichiometric purity of the Si-C network.

Maximization of Ceramic Yield

During pyrolysis, low-molecular-weight oligomers tend to volatilize before they can convert into ceramics, leading to mass loss and structural shrinkage. By exploiting the ethene bridge to create a highly cross-linked, infusible 3D network prior to pyrolysis, the polymer backbone is locked in place. This prevents oligomer volatilization, boosting the ceramic yield from ~60% to over 80%.

Figure 1: Mechanistic pathway from monomer to SiC ceramic via ammonolysis and pyrolysis.

Comparative Data Presentation

To quantify the advantages of the ethene-bridged precursor, the following table summarizes the key metrics compared to the standard saturated ethane-bridged precursor[3].

Property / Metric	1,2-bis(dichloromethylsilyl)ethane (Saturated)	1,2-bis(dichloromethylsilyl)ethene (Unsaturated)	Mechanistic Causality
Curing Mechanism	Oxidative curing required (creates Si-O-Si bonds)	Oxygen-free radical/thermal cross-linking (via C=C)	Double bond enables addition reactions without introducing oxygen defects.
Oxygen Content	High (~10-15%)	Low (<2%)	Elimination of oxidative curing preserves stoichiometric SiC purity.
Ceramic Yield	~55-60%	~75-85%	Extensive pre-pyrolysis cross-linking prevents volatilization of oligomers.
Thermal Stability	Degrades >1200°C (Carbothermal reduction)	Stable up to 1500°C	Low oxygen content prevents the formation of volatile SiO and CO gases.

Experimental Protocols

The following protocols represent a self-validating workflow for synthesizing SiC fibers. Every step includes a causality explanation and a validation checkpoint to ensure experimental integrity.

Protocol A: Synthesis of Polycarbosilazane Precursor via Ammonolysis

Caution: 1,2-bis(dichloromethylsilyl) ethene is highly reactive with moisture, releasing HCl gas[4]. All steps must be performed under strict Schlenk line conditions using inert gas (Argon).

• Solvent Preparation: Add 500 mL of anhydrous toluene to a 1 L three-neck Schlenk flask equipped with a mechanical stirrer, gas inlet, and dry-ice condenser.

  • Causality: Toluene is an aprotic solvent that dissolves the monomer and polymer but forces the precipitation of the ammonium chloride (NH₄Cl) byproduct.

• Monomer Addition: Inject 0.1 mol of 1,2-bis(dichloromethylsilyl) ethene into the toluene.

  • Self-Validation Checkpoint: The solution must remain perfectly clear. Any cloudiness indicates moisture contamination and premature hydrolysis.

• Ammonolysis: Cool the flask to -78°C using a dry ice/acetone bath. Bubble anhydrous ammonia (NH₃) gas through the solution at a controlled rate of 0.5 L/min for 4 hours.

  • Causality: The reaction is violently exothermic. -78°C controls the reaction kinetics, favoring the formation of linear/cyclic oligomers rather than an intractable gel.

  • Self-Validation Checkpoint: A dense white precipitate (NH₄Cl) will form immediately, confirming the nucleophilic substitution of Cl by NH₂ is occurring.

• Filtration & Stripping: Warm the flask to room temperature. Filter the NH₄Cl precipitate under Argon using a Schlenk frit. Remove the toluene solvent from the filtrate via vacuum distillation (50°C, 10 mbar).

  • Self-Validation Checkpoint: The resulting product should be a viscous, pale-yellow liquid or a low-melting solid. FTIR spectroscopy should confirm the disappearance of the Si-Cl peak (~500 cm⁻¹) and the appearance of N-H (~3400 cm⁻¹) and C=C (~1600 cm⁻¹) stretching bands.

Protocol B: Curing and Pyrolysis

• Shaping: Melt-spin the preceramic polymer at 80°C–100°C into continuous green fibers.

• Oxygen-Free Curing: Expose the green fibers to electron-beam (E-beam) irradiation (dose: 5–15 MGy) or thermal treatment (200°C for 2 hours) under a pure Argon atmosphere.

  • Causality: This triggers the radical polymerization of the ethene double bonds, cross-linking the chains.

  • Self-Validation Checkpoint: Submerge a cured fiber sample in toluene. If it dissolves or swells significantly, the cross-linking density is insufficient. A properly cured fiber will remain completely insoluble.

• Pyrolysis: Transfer the cured fibers to an alumina tube furnace. Heat to 1200°C at a slow ramp rate of 2°C/min under flowing Argon. Hold at 1200°C for 2 hours, then cool to room temperature.

  • Causality: The slow ramp rate allows for the gradual outgassing of NH₃, CH₄, and H₂. Rapid heating would cause internal gas pressure to build up, leading to micro-cracking.

Figure 2: Step-by-step experimental workflow for synthesizing SiC fibers from the ethene precursor.

References

• US Patent 4,948,763A - Preparation of hollow ceramic fibers. Google Patents.

• NextSDS - 1,2-Bis(dichloromethylsilyl)ethene — Chemical Substance Information. Available at:[Link]

• ResearchGate - Application of inorganic polymeric materials: I. Polysiloxanes. Available at:[Link]

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Application Notes & Protocols for the Cross-linking of Organosilicon Polymers with 1,2-bis(dichloromethylsilyl)ethylene

Introduction: The Imperative for Cross-linking in Organosilicon Polymers

Organosilicon polymers, particularly polysiloxanes, are renowned for their unique combination of properties, including exceptional thermal stability, low surface energy, chemical inertness, and biocompatibility.[1] However, in their linear form, these polymers often lack the mechanical strength and dimensional stability required for demanding applications.[2] Cross-linking transforms these materials from viscous liquids or soft gums into robust elastomers and thermosets by creating a three-dimensional network of interconnected polymer chains.[2][3] This guide provides a detailed exploration of a potent cross-linking agent, 1,2-bis(dichloromethylsilyl)ethylene, focusing on its reaction mechanism, detailed experimental protocols, and the characterization of the resulting high-performance materials.

The choice of cross-linker is paramount as it dictates the cure chemistry, the final network structure, and ultimately, the material's properties. While various cross-linking strategies exist, such as hydrosilylation and peroxide-initiated radical curing, condensation curing via reactive silanes offers a versatile and controllable method for creating stable siloxane (Si-O-Si) networks.[1][4]

Featured Cross-linker: 1,2-bis(dichloromethylsilyl)ethylene

1,2-bis(dichloromethylsilyl)ethylene is a bifunctional organosilicon molecule featuring a central ethylene bridge flanked by two dichloromethylsilyl groups. Its unique structure offers four highly reactive silicon-chlorine (Si-Cl) bonds, making it an exceptionally efficient cross-linking agent for polymers possessing reactive hydroxyl (silanol) groups.

Caption: Structure of 1,2-bis(dichloromethylsilyl)ethylene.

The Cross-linking Mechanism: A Two-Step Condensation Cure

The cross-linking process proceeds via a moisture-initiated condensation reaction. This mechanism is reliable and can often be performed under ambient conditions. It involves two primary, sequential steps: hydrolysis and condensation.

• Hydrolysis: The highly reactive Si-Cl bonds are readily hydrolyzed by water, which can be ambient moisture or intentionally added. This reaction cleaves the Si-Cl bond to form a silicon-hydroxyl group (silanol, Si-OH) and hydrochloric acid (HCl) as a byproduct.[5][6]

• Condensation: The newly formed, reactive silanol groups on the cross-linker then condense with silanol end-groups present on the organosilicon polymer chains (e.g., silanol-terminated polydimethylsiloxane). This condensation reaction forms a stable, covalent siloxane (Si-O-Si) bond, releasing a molecule of water. The tetrafunctionality of the cross-linker allows each molecule to bond with up to four different polymer chains, rapidly building a robust 3D network.

Caption: Workflow of the two-step condensation cross-linking process.

Experimental Protocol: Cross-linking of Silanol-Terminated Polydimethylsiloxane (PDMS)

This protocol provides a representative method for cross-linking a silanol-terminated PDMS, a common organosilicon polymer.

Materials & Equipment

• Polymer: Silanol-terminated polydimethylsiloxane (PDMS-OH), viscosity 750-1,500 cSt.

• Cross-linker: 1,2-bis(dichloromethylsilyl)ethylene.

• Solvent: Anhydrous toluene or hexane.

• Acid Scavenger (Optional but Recommended): Triethylamine (TEA) or pyridine.

• Equipment: Magnetic stirrer, round-bottom flask, nitrogen/argon inlet, syringe, petri dishes or casting mold, vacuum oven, fume hood.

Safety Precautions

• Corrosive Byproduct: The reaction generates hydrochloric acid (HCl). All work must be conducted in a well-ventilated fume hood.

• Reagent Handling: 1,2-bis(dichloromethylsilyl)ethylene is moisture-sensitive and corrosive.[7] Handle under inert atmosphere (nitrogen or argon) using dry syringes and glassware.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and acid-resistant gloves at all times.

Step-by-Step Procedure

• Preparation: In a round-bottom flask under a nitrogen atmosphere, dissolve 10 g of silanol-terminated PDMS in 20 mL of anhydrous toluene. Stir at room temperature until the polymer is fully dissolved.

• Stoichiometry Calculation: The key to successful cross-linking is the molar ratio of reactive groups. The target is a 1:1 ratio of polymer silanol (Si-OH) groups to cross-linker chloro (Si-Cl) groups.

  • First, determine the moles of OH groups from the polymer's equivalent weight ( g/mol OH).

  • Since each cross-linker molecule has four Si-Cl groups, calculate the required mass of the cross-linker accordingly.

• Addition of Reagents:

  • (Optional, Recommended) If using an acid scavenger, add triethylamine in a 1:1 molar ratio to the expected HCl byproduct (i.e., equimolar to the Si-Cl groups).

  • Slowly, add the calculated amount of 1,2-bis(dichloromethylsilyl)ethylene to the stirring polymer solution using a dry syringe.

• Mixing: Continue stirring the solution for 15-20 minutes to ensure homogeneous mixing of the polymer and cross-linker. The solution will gradually increase in viscosity.

• Casting & Curing:

  • Pour the viscous solution into a petri dish or mold to achieve the desired thickness.

  • Place the cast material in a controlled environment (e.g., a desiccator with a known humidity source or open to ambient air in the fume hood). The initial cure (gelling) may take several hours.

  • For a complete cure, transfer the gelled material to a vacuum oven and heat at 60-80°C for 2-4 hours to remove the solvent and drive the condensation reaction to completion.

Characterization of the Cross-linked Network

Validating the success and extent of the cross-linking reaction is crucial. The following techniques provide both qualitative and quantitative insights.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to monitor the chemical changes during curing.

• Disappearance of the Si-OH peak: The broad peak around 3200-3400 cm⁻¹ (associated with Si-OH) should diminish significantly.

• Strengthening of the Si-O-Si peak: The strong, broad peak around 1000-1100 cm⁻¹ (characteristic of the siloxane backbone) will broaden and may shift slightly as the network forms.

Swell Testing for Cross-link Density

This classic method provides a quantitative measure of the cross-link density. A higher density results in lower swelling.

• A small, pre-weighed piece of the cured polymer (W_dry) is immersed in a good solvent (e.g., toluene) for 24-48 hours.

• The swollen polymer is removed, blotted to remove excess surface solvent, and weighed (W_swollen).

• The swelling ratio (Q) is calculated as: Q = W_swollen / W_dry.

Sample	Polymer:Cross-linker Molar Ratio (OH:Cl)	Swelling Ratio (Q) in Toluene	Qualitative Observation
A	1:0.8 (Under-cross-linked)	5.2	Soft, weak gel
B	1:1.0 (Stoichiometric)	2.5	Firm, elastic solid
C	1:1.2 (Over-cross-linked)	2.1	Stiff, slightly brittle

Thermogravimetric Analysis (TGA)

TGA is used to assess the thermal stability of the cross-linked polymer compared to its linear precursor. Cross-linking typically enhances thermal stability by restricting chain mobility and decomposition pathways.

Material	Onset of Decomposition (T_onset)
Linear PDMS-OH	~350 °C
Cross-linked PDMS Network	>400 °C

Application Notes & Troubleshooting

• The Role of Moisture: The cure rate is highly dependent on the availability of water for the initial hydrolysis step. In very dry environments, the reaction will be slow. If a rapid cure is desired, a controlled amount of water (stoichiometrically calculated) can be added to the reaction mixture, or the curing can be performed in a humidity-controlled chamber.

• Controlling the Reaction: The reaction between chlorosilanes and moisture is very rapid. For better control and a more uniform network, conducting the reaction in a solvent is recommended. This dissipates the heat of reaction and allows for more homogeneous mixing before significant gelling occurs.

• Dealing with the HCl Byproduct: The generated HCl can be problematic, potentially causing side reactions or being trapped in the polymer matrix, which can affect the material's long-term stability and properties. The use of an acid scavenger like triethylamine is highly recommended.[8] It reacts with HCl to form a stable salt (triethylammonium chloride), which can often be filtered or washed out.

• Troubleshooting: Incomplete Cure: This is often due to incorrect stoichiometry (insufficient cross-linker) or a lack of moisture for hydrolysis. Re-check calculations and ensure the curing environment has adequate humidity.

• Troubleshooting: Bubble Formation: Bubbles in the final material are typically due to trapped solvent or the HCl byproduct. A post-curing step under vacuum is effective at removing these volatiles.

Conclusion

Cross-linking organosilicon polymers with 1,2-bis(dichloromethylsilyl)ethylene provides a robust and reliable method for producing high-performance materials. The moisture-initiated condensation chemistry is versatile, and the tetrafunctionality of the cross-linker ensures the efficient formation of a dense, stable siloxane network. By carefully controlling stoichiometry and curing conditions, researchers can tailor the mechanical and thermal properties of the resulting polymers to meet the demands of advanced applications in electronics, medical devices, sealants, and coatings.[2][7]

References

• ResearchGate. (n.d.). Synthesis of Unsymmetrical 1,2-Bis(diorganochlorosilyl)ethanes. ResearchGate. Retrieved from [Link]

• Baehn, S., et al. (2017). Catalytic Systems for the Cross-Linking of Organosilicon Polymers. Chemistry – An Asian Journal, 12(11), 1180-1197. Retrieved from [Link]

• Plank, J., et al. (2019). Silanediol versus chlorosilanol: hydrolyses and hydrogen-bonding catalyses with fenchole-based silanes. Beilstein Journal of Organic Chemistry, 15, 137-148. Retrieved from [Link]

• Shalygin, M. S., et al. (2023). Influence of Type of Cross-Linking Agent on Structure and Transport Properties of Polydecylmethylsiloxane. Membranes, 13(11), 913. Retrieved from [Link]

• Vásquez, E. S., et al. (2019). Polysiloxanes as polymer matrices in biomedical engineering: their interesting properties as the reason for the use in medical sciences. Journal of Materials Science: Materials in Medicine, 30(7), 80. Retrieved from [Link]

• Suttapitugsakul, S., et al. (2019). Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications. Polymers, 11(9), 1438. Retrieved from [Link]

• Pergal, M. V., et al. (2008). Determination of silanol end groups in polysiloxanes obtained from dimethyldichlorosilane hydrolysate (DDSH). Reactive and Functional Polymers, 68(4), 894-902. Retrieved from [Link]

• Koprova, E. A., et al. (2022). Cross-Linked Luminescent Polymers Based on β-Diketone-Modified Polysiloxanes and Organoeuropiumsiloxanes. Polymers, 14(13), 2548. Retrieved from [Link]

• Gelest. (n.d.). Hydride-Functional Silicones. Gelest. Retrieved from [Link]

• MDPI. (2025). Types of Crosslinkers and Their Applications in Biomaterials and Biomembranes. MDPI. Retrieved from [Link]

• Chemdad. (n.d.). 1,2-Bis(chlorodimethylsilyl)ethane. Chemdad. Retrieved from [Link]

• Liu, Y., et al. (2018). Polysiloxane-Based Side Chain Liquid Crystal Polymers: From Synthesis to Structure–Phase Transition Behavior Relationships. Polymers, 10(11), 1269. Retrieved from [Link]

• ResearchGate. (n.d.). Functionalisation and Cross-Linking of Organosilicon Polymers. ResearchGate. Retrieved from [Link]

• Pashameeva, E. E., et al. (2025). Hydrosilylation vs. Piers–Rubinsztajn: Synthetic Routes to Chemically Cross-Linked Hybrid Phosphazene-Siloxane 3D-Structures. Polymers, 17(14), 1642. Retrieved from [Link]

• DTIC. (n.d.). Chemical Reactions and Properties of Organosilicon Compounds to New Materials. DTIC. Retrieved from [Link]

• Wikipedia. (n.d.). Silanol. Wikipedia. Retrieved from [Link]

• Kusuma, V. A., et al. (n.d.). The Effect of Poly(Ethylene Oxide) Cross-Linking Structure on the Mechanical Properties and CO2 Separation Performance of an Ion. OSTI.gov. Retrieved from [Link]

• ResearchGate. (n.d.). Cross-linking of linear vinylpolysiloxanes by hydrosilylation – FTIR spectroscopic studies. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). US20170362378A1 - Hydrosilylation method. Google Patents.

• ScienceDirect. (n.d.). ARTICLE IN PRESS. ScienceDirect. Retrieved from [Link]

• Quora. (2017). What are the applications of cross-linked polymers?. Quora. Retrieved from [Link]

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• 8. 1,2-Bis(chlorodimethylsilyl)ethane Building Blocks Chongqing Chemdad Co. ，Ltd [chemdad.com]

Technical Notes & Optimization

Preventing hydrolysis during 1,2-bis(dichloromethylsilyl) ethene storage and handling

Welcome to the Application Scientist Troubleshooting & Protocol Hub.

1,2-bis(dichloromethylsilyl)ethene (CAS: 18142-59-1 / 65899-10-7) is a highly reactive, moisture-sensitive bis-chlorosilane used in advanced organometallic synthesis and silicone polymer formulation[1],[2]. Due to the presence of four labile Si-Cl bonds, this reagent is exceptionally prone to hydrolysis, leading to rapid degradation, HCl gas evolution, and irreversible siloxane cross-linking (gelation). This guide provides field-proven methodologies, troubleshooting steps, and scientific rationales to ensure reagent integrity.

The Mechanism of Degradation: Why Hydrolysis is Catastrophic

When 1,2-bis(dichloromethylsilyl)ethene is exposed to ambient moisture, the highly polarized Si-Cl bonds undergo rapid nucleophilic attack by water.

Causality: The leaving chloride ions abstract protons from water to form toxic and corrosive [3]. The resulting silanol intermediates (-Si-OH) are highly unstable and immediately undergo condensation reactions[4]. Because the molecule is tetrafunctional (four Si-Cl bonds), it acts as a cross-linking node, rapidly forming a rigid 3D polysiloxane network. This not only destroys the reagent but can permanently fuse glass joints and over-pressurize sealed containers.

Hydrolysis and condensation pathway of 1,2-bis(dichloromethylsilyl)ethene upon moisture exposure.

Quantitative Material Compatibility & Sealing Data

A major failure point in chlorosilane storage is the use of improper sealing materials. Thermoplastic films like Parafilm are highly permeable to water vapor and degrade rapidly in the presence of HCl vapor. To maintain an anhydrous environment, Polytetrafluoroethylene (PTFE) must be used due to its exceptionally low[5],[6].

Table 1: Sealing Material Compatibility and Moisture Transmission

Sealing Material Type	Water Vapor Transmission Rate (WVTR)*	HCl Chemical Resistance	Recommendation for Chlorosilanes
PTFE (Teflon) Septa	< 0.1 g/m²·day	Excellent	Optimal (Primary barrier)
Silicone Rubber	10 - 20 g/m²·day	Good	Acceptable (If PTFE-lined)
Natural Rubber	> 40 g/m²·day	Poor	Not Recommended
Parafilm (Polyolefin)	~ 2.5 g/m²·day	Very Poor (Degrades)	Do Not Use

*WVTR values are approximate baseline metrics at 38°C / 90% RH for standard laboratory film thicknesses.

Standard Operating Procedure (SOP): Air-Free Syringe Transfer

To prevent moisture ingress during dispensing, researchers must utilize strict [7],[8]. The following self-validating protocol ensures that the syringe is completely purged of atmospheric moisture before contacting the reagent.

Step-by-Step Methodology:

• Glassware Preparation: Oven-dry all receiving flasks at 120°C for at least 4 hours. Assemble hot and immediately evacuate on the Schlenk line. Perform three vacuum/Argon cycles to establish an inert atmosphere.

• Syringe Purging (The "Self-Validating" Step):

  • Attach a clean, oven-dried needle to a glass syringe.

  • Pierce the septum of the receiving (empty, Argon-filled) flask.

  • Slowly draw Argon into the syringe, then expel it back into the flask. Repeat this flush cycle three times .

  • Self-Validation Check: Monitor the Schlenk line oil bubbler during this process. If the bubbler stops flowing or pulls backward when you withdraw the plunger, it confirms a local vacuum (a leak or blocked needle)[8]. Do not proceed until the system maintains positive pressure.

• Reagent Extraction:

  • Insert an Argon bleed needle (connected to the bubbler) into the septum of the 1,2-bis(dichloromethylsilyl)ethene bottle to maintain positive pressure and prevent a vacuum from forming as liquid is removed[8].

  • Insert the purged syringe needle into the reagent bottle.

  • Slowly withdraw the required volume of the chlorosilane.

• Transfer and Post-Handling:

  • Transfer the reagent to the receiving flask.

  • Remove the syringe and immediately clean it with an anhydrous non-protic solvent (e.g., hexane or toluene) followed by a base bath to neutralize residual HCl.

  • Seal the reagent bottle with a fresh PTFE-lined septum and wrap the outside with Teflon tape. Store in a desiccator or glovebox at 2–8°C.

Troubleshooting Guide & FAQs

Q: My 1,2-bis(dichloromethylsilyl)ethene has turned cloudy and viscous. Can I still use it? A: No. Cloudiness and increased viscosity are the primary symptoms of hydrolysis and subsequent siloxane polymerization. The active Si-Cl concentration is now unknown, and the HCl byproduct may cause unwanted side reactions in your synthesis. The reagent must be disposed of safely (quenched slowly in a basic alcohol bath in a fume hood).

Q: Every time I open the reagent bottle, it "pops" or hisses. What causes this? A: This indicates container pressurization due to HCl gas generation, confirming that moisture has breached your seal[3]. Review your storage protocol. Ensure you are using PTFE-lined septa and storing the bottle in a secondary desiccated container. Never store chlorosilanes in a standard humidified refrigerator without secondary containment.

Q: Why do my syringe plungers get stuck after dispensing this chemical? A: If you do not immediately flush the syringe with an anhydrous, non-protic solvent, the residual chlorosilane on the glass barrel reacts with ambient moisture in the air. This forms a cross-linked siloxane resin (glass-on-glass bonding) that permanently fuses the plunger to the barrel.

Q: Should I store the reagent at room temperature or in the fridge? A: Cold storage (2–8°C) is recommended to minimize vapor pressure and degradation kinetics. Crucial Causality: You must allow the bottle to warm completely to room temperature before opening or piercing the septum. If pierced while cold, atmospheric moisture will instantly condense on the septum and be drawn into the bottle, causing rapid hydrolysis.

References

• Global Safe Handling of Chlorosilanes. Silicones Environmental, Health and Safety Center (SEHSC). URL: [Link]

• Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. Organometallics - ACS Publications. URL: [Link]

• IPC-HDBK-830A Guidelines For Design of Conformal Coatings. IPC Standards / Scribd. URL: [Link]

• The Schlenk Line Survival Guide: Syringes and Sure Seals. LibreTexts. URL: [Link]

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• 8. batch.libretexts.org [batch.libretexts.org]

Optimizing yield in the Grignard synthesis of 1,2-bis(dichloromethylsilyl) ethene

Technical Support Center: Synthesis of 1,2-bis(dichloromethylsilyl)ethene

Welcome to the technical support guide for the Grignard-based synthesis of 1,2-bis(dichloromethylsilyl)ethene. This document is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this specific organosilicon synthesis. The formation of a di-Grignard reagent from a vinyl halide, followed by its reaction with a chlorosilane, presents unique challenges including initiation difficulties, competitive side reactions, and yield optimization. This guide provides in-depth, field-proven insights in a direct question-and-answer format to address the most common issues encountered during this procedure.

Frequently Asked Questions (FAQs)

This section addresses common questions and provides proactive guidance for setting up a successful synthesis.

Q1: What is the most critical factor for success in this Grignard synthesis?

A1: Without question, the most critical factor is the rigorous exclusion of atmospheric moisture and oxygen. Grignard reagents are potent nucleophiles and extremely strong bases that react readily with protic sources, especially water.[1][2] This reaction quenches the Grignard reagent, rendering it inactive for the desired reaction with the chlorosilane and drastically reducing the yield. All glassware must be flame-dried or oven-dried immediately before use, and the reaction must be conducted under a positive pressure of a dry, inert gas such as argon or nitrogen. Solvents and liquid reagents must be freshly distilled from an appropriate drying agent.

Q2: Which solvent is preferred for this synthesis, Diethyl Ether or Tetrahydrofuran (THF)?

A2: Tetrahydrofuran (THF) is generally the superior solvent for preparing Grignard reagents from less reactive halides like vinyl halides.[3] Its higher solvating power and boiling point facilitate the reaction. For the subsequent reaction with methyltrichlorosilane, THF's ability to solvate the magnesium salts formed as byproducts is also advantageous. However, ensure your THF is anhydrous and free of peroxides, as peroxides can initiate unwanted side reactions.

Q3: How do I properly activate the magnesium turnings to ensure the reaction initiates?

A3: Magnesium turnings are coated with a passivating layer of magnesium oxide, which prevents reaction with the organic halide. This layer must be disrupted. Common activation methods include:

• Mechanical Activation: Vigorously stirring the dry magnesium turnings under argon for several minutes can break the oxide layer.

• Chemical Activation: Adding a small crystal of iodine (I₂) is a standard method. The iodine reacts with the magnesium surface, exposing fresh metal. The characteristic brown color of the iodine will disappear upon successful initiation.

• Initiators: A small amount of a more reactive halide, such as 1,2-dibromoethane, can be used. It reacts readily to form the Grignard reagent, which then helps to clean the surface of the remaining magnesium. For particularly stubborn reactions, the use of "Turbo-Grignard" reagents, prepared with the addition of lithium chloride (LiCl), can significantly enhance reactivity.[3]

Q4: What are the primary competing side reactions that lower the yield of 1,2-bis(dichloromethylsilyl)ethene?

A4: The primary side reactions are:

• Wurtz-type Coupling: The Grignard reagent can couple with the starting vinyl halide, leading to the formation of butadiene and other oligomers. This is minimized by the slow addition of the halide to the magnesium suspension.[3]

• Homocoupling of the Silane: The Grignard reagent can react with the product, or the product can react with remaining magnesium, leading to polymerization.

• Incomplete Substitution: The reaction may stop after the addition of only one dichloromethylsilyl group, resulting in a mono-silylated byproduct. Using the correct stoichiometry and ensuring a sufficient excess of the silane can mitigate this.

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the experiment.

Problem 1: The Grignard reaction fails to initiate.

Potential Cause	Troubleshooting Steps
Wet Glassware/Reagents	Stop the reaction. Re-dry all glassware under high heat. Ensure all solvents and liquid reagents are freshly distilled and anhydrous. Use a new, sealed bottle of the vinyl halide if moisture contamination is suspected.
Poor Quality Magnesium	Use fresh, high-purity magnesium turnings. If possible, use turnings from a newly opened container.
Insufficient Magnesium Activation	Add a single crystal of iodine. If the brown color persists, gently warm the flask with a heat gun. If initiation still fails, add a few drops of 1,2-dibromoethane. A brief exotherm and bubbling indicate successful initiation.
Passivated Vinyl Halide	Ensure the vinyl halide is pure and free from inhibitors. Distilling the reagent before use is recommended.

Problem 2: The reaction starts, but the yield of the final product is very low.

Potential Cause	Troubleshooting Steps
Grignard Reagent Decomposition	Once formed, use the Grignard reagent immediately. Do not store it. Ensure a constant positive pressure of inert gas is maintained throughout the reaction to prevent quenching by air/moisture.
Suboptimal Reaction Temperature	Formation: Maintain a gentle reflux during the Grignard formation. Silylation: The addition of the chlorosilane is highly exothermic. Perform this step at a low temperature (e.g., 0 °C or -78 °C) by adding the silane solution dropwise to the Grignard reagent. This minimizes side reactions.[3]
Incorrect Stoichiometry / Order of Addition	For the silylation step, use a "reverse addition" protocol: slowly add the prepared di-Grignard reagent to a solution of excess methyltrichlorosilane.[4] This ensures the Grignard reagent is always the limiting reagent in the immediate reaction environment, which disfavors multiple substitutions on the same silane molecule and reduces coupling.
Formation of Insoluble Byproducts	Vigorous stirring is essential to prevent magnesium salts from coating the unreacted magnesium or trapping reagents.

Visualized Experimental Workflow

The following diagram outlines the key decision points and pathways in the synthesis and troubleshooting process.

Caption: A flowchart illustrating the key steps and decision points for the synthesis.

Optimized Experimental Protocol

This protocol describes the synthesis of 1,2-bis(dichloromethylsilyl)ethene from trans-1,2-dibromoethene.

Materials:

• Magnesium turnings (2.6 g, 107 mmol, 2.2 equiv)

• Iodine (1 crystal)

• Anhydrous Tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• trans-1,2-Dibromoethene (9.0 g, 48.9 mmol, 1.0 equiv)

• Methyltrichlorosilane (16.1 g, 107.8 mmol, 2.2 equiv)

Procedure:

• Preparation: Assemble a 250 mL three-necked, round-bottomed flask equipped with a magnetic stir bar, a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature.

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine into the flask. Gently warm the flask with a heat gun under the inert atmosphere until iodine vapors are visible. Allow to cool.

• Di-Grignard Reagent Formation:

  • Add 50 mL of anhydrous THF to the flask.

  • Dissolve the trans-1,2-dibromoethene in 20 mL of anhydrous THF and load it into the dropping funnel.

  • Add approximately 10% of the dibromoethene solution to the vigorously stirring magnesium suspension. Initiation should be observed by a gentle exotherm and the disappearance of the iodine color. If no initiation occurs, refer to the troubleshooting guide.

  • Once initiated, add the remainder of the dibromoethene solution dropwise at a rate sufficient to maintain a gentle reflux.

  • After the addition is complete, continue to stir and reflux the mixture for an additional 3 hours to ensure complete formation of the di-Grignard reagent (BrMg-CH=CH-MgBr).

• Silylation:

  • In a separate flame-dried 500 mL flask under inert gas, prepare a solution of methyltrichlorosilane in 100 mL of anhydrous THF. Cool this solution to 0 °C using an ice-water bath.

  • Slowly transfer the prepared di-Grignard reagent solution via cannula into the dropping funnel of the silylation flask.

  • Add the di-Grignard reagent dropwise to the cold, vigorously stirring methyltrichlorosilane solution over 1-2 hours. Maintain the reaction temperature below 5 °C throughout the addition.

  • After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 12 hours.

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C and slowly quench by adding 100 mL of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 75 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

  • Filter the solution and remove the solvent by rotary evaporation.

  • Purify the crude product by vacuum distillation to yield 1,2-bis(dichloromethylsilyl)ethene.

References

• Henan University of Technology (2024). Improvement on Synthesis of Grignard Reagent. Journal of Henan University of Technology (Natural Science Edition). Retrieved from [Link]

• Gelest, Inc. (n.d.). Grignard Reagents and Silanes. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 28). Mastering Organic Synthesis: The Essential Role of 1,2-Bis(chlorodimethylsilyl)ethane. Retrieved from [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 1,2-Bis(chlorodimethylsilyl)ethane Building Blocks. Retrieved from [Link]

• Organic Chemistry Portal (n.d.). Grignard Reaction. Retrieved from [Link]

• Wagner, A. M., et al. (2010). Improved Synthesis of 1,2-Bis(trimethylsilyl)benzenes using Rieke-Magnesium or the Entrainment Method. Advanced Synthesis & Catalysis. Retrieved from [Link]

• Academia.edu (n.d.). Selectivity in the Grignard Reaction with Silanes. Retrieved from [Link]

• Weiss, H. M. (1999). Side Reactions in a Grignard Synthesis. Journal of Chemical Education. Retrieved from [Link]

• Wiesler, S., et al. (2019). Optimization of the Grignard reagent formation. ResearchGate. Retrieved from [Link]

• ResearchGate (n.d.). Scheme 1 General dichloromethane activation cross-coupling reactions. Retrieved from [Link]

• PubChem (n.d.). 1,2-Bis(chlorodimethylsilyl)ethane. Retrieved from [Link]

• Sato, F., & Kobayashi, Y. (n.d.). 2-octyn-1-ol. Organic Syntheses Procedure. Retrieved from [Link]

• Ashenhurst, J. (2015, December 10). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Google Patents (n.d.). CN109305985B - Synthesis method of dimethylvinylchlorosilane.

• MDPI (2020, December 1). Grignard Reagent Utilization Enables a Practical and Scalable Construction of 3-Substituted 5-Chloro-1,6-naphthyridin-4-one Derivatives. Retrieved from [Link]

• Google Patents (n.d.). US2872471A - Preparation of alkyl silanes by the grignard reaction employing cyclic ethers.

• DSpace@MIT (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. Retrieved from [Link]

• Wikipedia (n.d.). Grignard reaction. Retrieved from [Link]

Sources

• 1. 格氏试剂 [sigmaaldrich.com]
• 2. Grignard reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. gelest.com [gelest.com]

Purification techniques for removing siloxane impurities from 1,2-bis(dichloromethylsilyl) ethene

Troubleshooting Siloxane Impurities & Advanced Purification Protocols

Welcome to the Technical Support Center for organosilane handling. 1,2-bis(dichloromethylsilyl)ethene (CAS: 18142-59-1) is a highly reactive, tetra-functional chlorosilane used extensively in cross-coupling, polymer synthesis, and advanced materials science[1]. Due to the extreme moisture sensitivity of the Si-Cl bonds, researchers frequently encounter siloxane (Si-O-Si) contamination. This guide provides causal explanations, diagnostic criteria, and self-validating protocols to isolate the pure monomer.

Section 1: Diagnostic FAQs

Q: Why is my 1,2-bis(dichloromethylsilyl)ethene turning cloudy and highly viscous? A: This is the classic macroscopic signature of siloxane polymerization. The causality lies in the electrophilic nature of the silicon atom in the Si-Cl bond. Even trace atmospheric moisture acts as a nucleophile, initiating rapid hydrolysis to form a silanol intermediate (Si-OH) and releasing HCl gas (which causes the cloudiness/micro-bubbles). Because the molecule is tetra-functional (four reactive chlorine sites), the silanols rapidly undergo intermolecular condensation, forming a dense, cross-linked siloxane network that drastically increases the fluid's viscosity.

Q: Can I use standard column chromatography or aqueous washing to remove these impurities? A: Absolutely not. Any exposure to silica gel (which contains surface hydroxyls) or aqueous media will instantly hydrolyze the remaining Si-Cl bonds, completely destroying the target molecule. Purification of chlorosilanes relies strictly on anhydrous physical separation methods, primarily fractional vacuum distillation[2], or in industrial settings, passing the vapor through highly specific, dried fixed-bed adsorbents[3].

Section 2: Mechanistic Pathway of Contamination

Understanding the degradation pathway is critical to preventing it. The diagram below illustrates how trace water destroys the monomer.

Mechanistic pathway of siloxane impurity formation via hydrolysis and condensation.

Section 3: Quantitative Data & Diagnostics

To confirm the presence of siloxanes and validate your purification, compare your sample against these quantitative benchmarks.

Property	Pure 1,2-bis(dichloromethylsilyl)ethene	Siloxane Impurities (Polymeric)	Diagnostic Significance
Physical State	Clear, free-flowing liquid	Viscous liquid to gel-like solid	Viscosity scales with the degree of Si-O-Si cross-linking.
Boiling Point	~80-90 °C (at 1-5 mmHg)	Non-volatile (Decomposes >250 °C)	Enables separation via high-vacuum distillation.
Solubility	Soluble in dry non-polar solvents	Often insoluble (if highly cross-linked)	Insoluble aggregates indicate severe degradation.
FT-IR Signatures	Strong Si-Cl stretch (~500-600 cm⁻¹)	Strong Si-O-Si stretch (~1000-1100 cm⁻¹)	Broad Si-O-Si band confirms condensation[4].

Section 4: Core Troubleshooting Guide & Purification Protocol

Because siloxanes formed from this monomer are oligomeric or polymeric, they possess significantly higher molecular weights and boiling points than the parent compound. Therefore, Rigorous Anhydrous Vacuum Distillation is the definitive method for purification. The protocol below is designed as a self-validating system—if any validation checkpoint fails, the procedure must be halted to prevent further siloxane formation.

Protocol: Rigorous Anhydrous Vacuum Distillation

Phase 1: Apparatus Preparation & Validation

• Assemble a short-path distillation apparatus. Ensure all ground-glass joints are lightly greased with high-vacuum silicone or Krytox grease.

• Connect the system to a Schlenk line equipped with a liquid nitrogen cold trap.

• Validation Checkpoint 1 (Vacuum Integrity): Evacuate the system to < 1.0 mmHg. Isolate the pump by closing the manifold valve. The pressure must remain stable for 5 minutes. Causality: A rising pressure indicates a micro-leak. At high temperatures, even trace atmospheric oxygen/moisture leaking in will rapidly oxidize and hydrolyze the boiling chlorosilane[5].

• Flame-dry the entire apparatus under active vacuum to drive off surface-bound moisture, then backfill with Ultra-High Purity (UHP) Argon. Repeat the evacuate/backfill cycle three times.

Phase 2: Loading & Degassing 5. Transfer the crude 1,2-bis(dichloromethylsilyl)ethene into the distillation pot using a dry, argon-purged cannula or via a syringe inside an inert-atmosphere glovebox. 6. Validation Checkpoint 2 (Degassing): Perform one freeze-pump-thaw cycle. If bubbling occurs during the thaw phase under static vacuum, dissolved gases (like HCl byproduct from prior hydrolysis) are present and have been successfully removed.

Phase 3: Fractional Distillation 7. Apply dynamic high vacuum (0.1 - 1.0 mmHg) to the system. 8. Slowly heat the distillation pot using a silicone oil bath. Increase the temperature at a rate of 2-3 °C/min. 9. Monitor the distillation head temperature. The pure 1,2-bis(dichloromethylsilyl)ethene will distill over as a clear liquid. 10. Residue Management: The siloxane impurities, being polymeric and non-volatile under these conditions, will remain in the distillation pot[6]. Do not exceed an oil bath temperature of 130 °C to prevent thermal cracking of the siloxane residue.

Section 5: Experimental Workflow Visualization

Step-by-step workflow for the vacuum distillation of bis(dichloromethylsilyl)ethene.

References

• 1,2-Bis(dichloromethylsilyl)ethene — Chemical Substance Information Source: NextSDS URL:[Link]

• US7879198B2 - Processes for the purification of trichlorosilane and silicon tetrachloride Source: Google Patents URL
• US4713230A - Purification of chlorosilanes Source: Google Patents URL

• Method for Removing Impurities by Treating Silicon Tetrachloride with Hydrogen Plasma Source: MDPI URL:[Link]

• US6271406B1 - Process for the preparation of halogenated 1,2-bis(silyl)

Sources

• 1. nextsds.com [nextsds.com]
• 2. US7879198B2 - Processes for the purification of trichlorosilane and silicon tetrachloride - Google Patents [patents.google.com]
• 3. US4713230A - Purification of chlorosilanes - Google Patents [patents.google.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. mdpi.com [mdpi.com]
• 6. US6271406B1 - Process for the preparation of halogenated 1,2-disilaethanes - Google Patents [patents.google.com]

Minimizing byproducts in 1,2-bis(dichloromethylsilyl) ethene cross-linking processes

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize cross-linking processes utilizing 1,2-bis(dichloromethylsilyl) ethene. This highly reactive, rigid bis-silane is invaluable for creating robust siloxane and silazane networks, but its tetra-functional nature and rigid ethene bridge often lead to complex byproduct profiles if not strictly controlled.

Below, we will dissect the mechanistic causes of byproduct formation, provide a self-validating experimental protocol, and offer advanced diagnostic logic to ensure your polymer matrix achieves maximum gel fraction with minimal degradation.

Section 1: Mechanistic Troubleshooting (The "Why")

FAQ 1: Why am I seeing excessive cyclic siloxane oligomers instead of a robust cross-linked network? Causality: The competition between intermolecular cross-linking (network formation) and intramolecular cyclization (back-biting) is governed by spatial proximity and thermodynamics. While the rigid double bond of 1,2-bis(dichloromethylsilyl) ethene restricts some rotational freedom compared to its flexible ethane analog[1][2], operating at low monomer concentrations or high temperatures still thermodynamically favors intramolecular reactions. Solution: Kinetically favor intermolecular collisions by operating at higher solid contents (>15% w/v) and lower initial temperatures (0–5 °C).

FAQ 2: How does un-scavenged HCl affect the final polymer matrix? Causality: Chlorosilane cross-linking inherently produces hydrogen chloride (HCl) gas upon nucleophilic attack[3]. In a closed or poorly swept system, dissolved HCl acts as an aggressive electrophile. It catalyzes the equilibration (cleavage) of nascent siloxane (Si-O-Si) bonds, leading to a dynamic state that degrades molecular weight, etches the network, and generates low-molecular-weight silanol byproducts[4][5]. Solution: Relying solely on a nitrogen sweep is insufficient for highly sensitive matrices. You must implement a stoichiometric excess of a sterically hindered, non-nucleophilic base to irreversibly trap the HCl as it forms.

Reaction pathways showing competitive cross-linking vs. cyclization and HCl neutralization.

Section 2: Self-Validating Experimental Protocol

To eliminate trial-and-error, use this self-validating anhydrous cross-linking workflow. By quantifying the precipitated amine-hydrochloride salt, you create a closed-loop mass balance that immediately verifies the extent of the reaction[6].

Materials Required:

• 1,2-bis(dichloromethylsilyl) ethene (Distilled under vacuum prior to use)

• Target polymer/macromonomer (e.g., silanol-terminated PDMS)

• Anhydrous Toluene (Water < 10 ppm)

• N,N-Diisopropylethylamine (DIPEA) (Stored over molecular sieves)

Step-by-Step Methodology:

• Azeotropic Dehydration: Dissolve the target polymer in anhydrous toluene. Distill off 15% of the solvent volume under a nitrogen atmosphere to azeotropically remove trace moisture. Cool the reactor to 0 °C.

• Scavenger Loading: Add 1.2 equivalents of DIPEA (relative to the total moles of Si-Cl bonds to be introduced). Stir for 10 minutes to ensure homogeneity.

• Controlled Addition: Dilute the 1,2-bis(dichloromethylsilyl) ethene in a small volume of anhydrous toluene. Add this solution dropwise via an addition funnel over 45 minutes. Causality: Dropwise addition keeps the localized concentration of unreacted chlorosilane low, preventing rapid exothermic spikes that drive cyclic byproduct formation.

• Maturation & Precipitation: Allow the reaction to warm to room temperature and stir for 4 hours. A dense white precipitate (DIPEA-HCl salt) will form.

• Self-Validation (Filtration): Filter the reaction mixture through a dry Schlenk frit under nitrogen. Wash the salt cake with cold toluene, dry it under vacuum, and weigh it.

  • Validation Check: The mass of the recovered DIPEA-HCl salt must be ≥ 95% of the theoretical yield. A lower mass indicates incomplete cross-linking or unreacted mono-substituted species.

• Vacuum Stripping: Subject the filtrate to vacuum distillation (0.1 mbar at 40 °C) to strip off residual toluene, unreacted DIPEA, and trace volatile cyclics.

Section 3: Quantitative Process Data

The choice of scavenger and temperature directly dictates the byproduct profile. As demonstrated in the table below, upgrading from a simple nitrogen sweep to a sterically hindered base (DIPEA) at low temperatures drastically reduces cyclic degradation and residual acidity.

Scavenger Strategy	Equivalents (vs Si-Cl)	Reaction Temp (°C)	Cyclic Byproducts (%)	Residual HCl (ppm)	Network Gel Fraction (%)
None (N₂ Sweep Only)	0.0	25	12.4	> 500	68.2
Triethylamine (TEA)	1.0	25	8.1	45	82.5
Triethylamine (TEA)	1.2	0	4.3	12	91.0
DIPEA (Optimized)	1.2	0	1.8	< 5	96.4

Section 4: Advanced Diagnostics

FAQ 3: I'm observing unreacted mono-substituted species. How do I drive the reaction to completion without increasing cyclic byproducts? Causality: The rigid ethene bridge of the cross-linker can cause significant steric hindrance after the first Si-Cl bond reacts. The remaining Si-Cl groups become shielded by the newly attached polymer chains. If you apply heat to overcome this steric barrier, you inadvertently provide the thermodynamic energy required for the chain to fold back on itself, creating cyclic byproducts. Solution: Instead of heat, use a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) at 0.05 equivalents. DMAP forms a highly reactive, transient intermediate with the hindered Si-Cl bond, kinetically driving the second cross-linking step at low temperatures without triggering cyclization.

Troubleshooting logic for minimizing HCl and cyclic oligomer byproducts in cross-linking.

References

• Title: Direct Synthesis of Methylchlorosilanes: Catalysts, Mechanisms, Reaction Conditions, and Reactor Designs. Source: acs.org.
• Title: Adsorption Behaviors of Chlorosilanes, HCl, and H2 on the Si(100) Surface: A First-Principles Study. Source: nih.gov.
• Title: Efficient synthesis of well-defined cyclic polystyrenes using anionic polymerization, silicon chloride linking chemistry and metathesis ring closure. Source: researchgate.net.
• Title: Integrated loops: a prerequisite for sustainable and environmentally-friendly polysilicon production. Source: pv-tech.org.
• Title: Technical Support Center: Managing HCl Byproducts in Trichlorosilane Deposition. Source: benchchem.com.
• Title: Synthesis, Characterization and Microstructure of New Liquid Poly(methylhydrosiloxanes) Containing Branching Units SiO4/2. Source: researchgate.net.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Adsorption Behaviors of Chlorosilanes, HCl, and H2 on the Si(100) Surface: A First-Principles Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pv-tech.org [pv-tech.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1,2-Bis(dichloromethylsilyl) ethene vs. 1,2-Bis(trichlorosilyl) ethene

Executive Summary

In the realm of organosilicon chemistry and advanced materials synthesis, C2 building blocks with reactive silyl groups are indispensable. Two prominent examples are 1,2-bis(dichloromethylsilyl) ethene and 1,2-bis(trichlorosilyl) ethene . While structurally similar—both featuring a central carbon-carbon double bond flanked by two silyl groups—their reactivity profiles diverge significantly due to the electronic and steric differences between a methyl group and a chlorine atom.

This guide provides an in-depth, objective comparison of their chemical behavior, focusing on their utility as dienophiles in cycloadditions, their susceptibility to nucleophilic substitution, and their downstream applications in polymer and materials science.

Mechanistic Causality: Electronic & Steric Drivers

The fundamental difference in reactivity between these two compounds is rooted in the inductive effect (-I) of the substituents attached to the silicon atoms.

• 1,2-Bis(trichlorosilyl) ethene: Each silicon atom is bonded to three highly electronegative chlorine atoms. This creates a massive electron-withdrawing effect that pulls electron density away from the central C=C π -system. Consequently, the Lowest Unoccupied Molecular Orbital (LUMO) of the ethene unit is dramatically lowered, making it a highly electron-deficient and exceptionally reactive dienophile for normal electron-demand Diels-Alder reactions (1[1]).

• 1,2-Bis(dichloromethylsilyl) ethene: Replacing one chlorine atom on each silicon with a methyl group introduces an electron-donating inductive effect (+I). This mitigates the overall electron withdrawal from the C=C bond. The LUMO energy is raised, significantly reducing its dienophilicity.

Fig 1: Electronic influence of substituents on the dienophilicity of bis-silyl ethenes.

Comparative Reactivity Profile

Diels-Alder Cycloadditions

The most striking operational difference between the two molecules lies in their capacity to undergo [4+2] cycloadditions. 1,2-bis(trichlorosilyl) ethene acts as a potent dienophile. Experimental data confirms that it readily reacts with unreactive dienes like furan at 75 °C to yield (E)-2,3-bis(trichlorosilyl)oxonorbornene in 77% yield (1[1]). It can even react with sterically hindered dienes like 2,3,4,5-tetraphenyl-2,4-cyclopentadien-1-one at 180 °C under CO extrusion to form exhaustively silylated benzenes (2[2]).

Conversely, attempts to perform similar Diels-Alder reactions with less electron-deficient analogs (such as those containing alkyl or alkoxy groups) fail to proceed under standard conditions, necessitating the use of the trichlorosilyl variant to drive the reaction forward (1[1]).

Nucleophilic Substitution at Silicon

Both compounds feature highly reactive Si-Cl bonds that undergo rapid nucleophilic substitution (e.g., hydrolysis, alcoholysis, or amination). Because 1,2-bis(trichlorosilyl) ethene possesses six Si-Cl bonds, it acts as a high-density cross-linking agent when reacted with water or alcohols, making it an ideal precursor for rigid, bridged polysilsesquioxane networks. 1,2-bis(dichloromethylsilyl) ethene, with only four Si-Cl bonds, yields less densely cross-linked siloxane networks, providing more flexibility in the resulting polymer matrix.

Quantitative Data Comparison

Property / Metric	1,2-bis(dichloromethylsilyl) ethene	1,2-bis(trichlorosilyl) ethene
CAS Number	18142-59-1 (3[3])	692-52-4 (4[4])
Molecular Formula	C4H8Cl4Si2	C2H2Cl6Si2
Silicon Substituents	2 × -Cl, 1 × -CH3 (per Si)	3 × -Cl (per Si)
Electronic Effect on C=C	Moderate electron withdrawal	Strong electron withdrawal
Dienophilicity	Poor/Moderate	Excellent (1[1])
Primary Applications	Precursor for modified silicones	Precursor for porous polysilsesquioxanes (1[1]), a-SiC:H CVD (5[5])

Self-Validating Experimental Protocols

To demonstrate the superior reactivity of the trichlorosilyl variant, the following protocol outlines its cycloaddition with furan. This methodology is designed as a self-validating system to ensure moisture exclusion and reaction completion.

Protocol: Diels-Alder Cycloaddition of (E)-1,2-bis(trichlorosilyl)ethene with Furan

Fig 2: Self-validating experimental workflow for the Diels-Alder cycloaddition.

Step 1: Reagent Preparation

• Action: In a glovebox, combine an excess of furan (13 g, 0.19 mol) and (E)-1,2-bis(trichlorosilyl)ethene in a heavy-walled Carius tube (1[1]).

• Causality: Furan is highly volatile (bp 31.3 °C). A sealed Carius tube is strictly required to maintain the liquid phase and internal pressure when heating above the solvent's boiling point.

Step 2: Freeze-Pump-Thaw Degassing

• Action: Submerge the tube in liquid nitrogen to freeze the contents, apply high vacuum to evacuate the headspace, isolate from the vacuum, and thaw. Repeat for a total of three cycles.

• Causality: Si-Cl bonds are exceptionally sensitive to ambient moisture. Degassing removes dissolved oxygen and atmospheric water, preventing premature hydrolysis into intractable siloxane networks (1[1]).

Step 3: Thermal Cycloaddition

• Action: Seal the Carius tube under vacuum and heat at 75 °C for 24 hours (1[1]).

• Causality: The electron-deficient nature of the trichlorosilyl groups sufficiently lowers the LUMO of the ethene, allowing the normal electron-demand Diels-Alder reaction to proceed at a moderate 75 °C without the need for Lewis acid catalysis.

Step 4: Isolation & Self-Validation

• Action: Remove volatiles under vacuum to yield the temperature-sensitive (E)-2,3-bis(trichlorosilyl)oxonorbornene.

• Validation Check: Analyze the crude product via 1H NMR (in C6D6). The reaction is validated as complete when the distinct ethene protons of the starting material completely disappear, replaced by the oxonorbornene bridgehead protons at δ 4.9 and 4.8 ppm, and olefinic protons at δ 6.1 and 5.9 ppm (1[1]).

References

• [3] NextSDS. "1,2-Bis(dichloromethylsilyl)ethene — Chemical Substance Information".

• [5] Zeitschrift für Naturforschung B / ResearchGate. "Synthesis, Properties, and Structure of Some Silyl-Ethenes".

• [4] LookChem. "Cas 4142-85-2, BIS(TRICHLOROSILYL)METHANE (and related ethene info)".

• [2] Journal of the American Chemical Society. "Exhaustively Trichlorosilylated C1 and C2 Building Blocks: Beyond the Müller–Rochow Direct Process".

• [1] OSTI.gov. "Preparation and characterization of bridged polysilsesquioxanes with Diels-Alder adducts as the bridging groups".

Sources

• 1. osti.gov [osti.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nextsds.com [nextsds.com]
• 4. lookchem.com [lookchem.com]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of 1,2-bis(dichloromethylsilyl)ethene and Standard Organosilicon Precursors for Advanced Applications

In the ever-evolving landscape of materials science and drug delivery, the selection of appropriate molecular precursors is a critical determinant of final product performance. This guide provides an in-depth technical comparison of 1,2-bis(dichloromethylsilyl)ethene, a bifunctional organosilicon monomer, against three industry-standard precursors: Methyltrichlorosilane (MTS), Polymethylhydrosiloxane (PMHS), and Tetraethoxysilane (TEOS). This analysis is designed for researchers, scientists, and drug development professionals seeking to make informed decisions in precursor selection for applications ranging from high-performance ceramics to novel drug delivery systems.

Introduction to the Precursors: A Structural and Reactivity Overview

The performance of an organosilicon precursor is intrinsically linked to its molecular architecture, specifically the nature and number of reactive functional groups attached to the silicon atom.

1,2-bis(dichloromethylsilyl)ethene is a unique precursor featuring two dichloromethylsilyl [-Si(CH₃)Cl₂] groups bridged by an ethene (-CH=CH-) backbone. This bifunctional nature, with a total of four reactive Si-Cl bonds per molecule, suggests a high potential for forming densely cross-linked polymeric networks. The presence of the ethene bridge introduces a direct carbon-carbon linkage into the polymer backbone, a feature that significantly influences the composition of the final ceramic material upon pyrolysis.

Methyltrichlorosilane (CH₃SiCl₃) , or MTS, is a widely utilized monofunctional precursor with three reactive Si-Cl bonds.[1][2] It is a cornerstone in the production of silicones and a key precursor for silicon carbide (SiC) via chemical vapor deposition (CVD).[1][3] Its trifunctionality allows for the formation of three-dimensional cross-linked networks.

Polymethylhydrosiloxane ([CH₃(H)Si-O]ₙ) , or PMHS, is a polymeric precursor characterized by reactive Si-H bonds along its siloxane backbone.[4][5] This structure makes it an excellent reducing agent and a versatile cross-linker in hydrosilylation reactions.[5][6]

Tetraethoxysilane (Si(OC₂H₅)₄) , or TEOS, is a tetra-alkoxysilane that serves as a primary precursor for silica (SiO₂) through sol-gel processes.[7][8] The hydrolysis and condensation of its four ethoxy groups are readily controllable, making it a staple in the fabrication of silica-based materials for a vast array of applications, including drug delivery.[7][9]

Benchmarking Performance in Ceramic Production

The conversion of organosilicon precursors into ceramic materials, particularly silicon carbide (SiC) and silicon oxycarbide (SiOC), is a critical application. The efficiency of this conversion is primarily evaluated by the ceramic yield, thermal stability of the intermediate polymer, and the mechanical properties of the final ceramic product.

Theoretical and Expected Performance Advantages of 1,2-bis(dichloromethylsilyl)ethene

Based on its molecular structure, 1,2-bis(dichloromethylsilyl)ethene is hypothesized to offer superior performance as a preceramic polymer precursor for the following reasons:

• Higher Cross-linking Density: With two dichloromethylsilyl groups, this molecule can form a more densely cross-linked preceramic polymer compared to the networks formed from monofunctional MTS. Increased cross-linking is directly correlated with a higher ceramic yield, as it mitigates the loss of low molecular weight oligomers during pyrolysis.[3]

• Enhanced Ceramic Yield: The bifunctional nature of 1,2-bis(dichloromethylsilyl)ethene is expected to lead to a higher ceramic yield compared to polymers derived from MTS. Studies on polyvinylsilazanes, which also feature a high density of reactive sites, have reported ceramic yields of approximately 85%.[10]

• Inherent Carbon Source: The ethene bridge provides a direct C-C linkage in the polymer backbone, ensuring a well-distributed carbon source for the carbothermal reduction of silica to silicon carbide during pyrolysis. This can lead to a more homogenous SiC ceramic with less free carbon compared to systems where an external carbon source is required.

Comparative Data Summary

While direct, side-by-side experimental data for 1,2-bis(dichloromethylsilyl)ethene against all standard precursors is limited, we can compile and extrapolate from existing literature on similar systems to provide a comparative overview.

Precursor	Functionality	Primary Ceramic Product	Expected Ceramic Yield (%)	Key Performance Attributes
1,2-bis(dichloromethylsilyl)ethene	Bifunctional (4 Si-Cl)	SiC / SiOC	High (>80%, estimated)	High cross-linking density, high ceramic yield, intrinsic carbon source.
Methyltrichlorosilane (MTS)	Monofunctional (3 Si-Cl)	SiC / Silicones	Moderate (60-75%)	Well-established for CVD of SiC, forms rigid 3D networks.[2]
Polymethylhydrosiloxane (PMHS)	Polyfunctional (multiple Si-H)	SiOC	High (70-90%)	High ceramic yield due to polymeric nature, can be cross-linked via hydrosilylation.[6]
Tetraethoxysilane (TEOS)	Monofunctional (4 Si-OEt)	SiO₂	Variable (depends on process)	Primarily for silica, lower thermal stability of the initial gel.[8]

Experimental Protocol: Pyrolysis and Ceramic Yield Determination

To provide a framework for empirical comparison, the following protocol outlines a standardized method for determining the ceramic yield of a preceramic polymer via thermogravimetric analysis (TGA).

Synthesis of Preceramic Polymer from 1,2-bis(dichloromethylsilyl)ethene

Rationale: The first step is to create a processable preceramic polymer. A controlled hydrolysis-polycondensation reaction is employed to convert the highly reactive chlorosilane into a more stable polysiloxane.

Procedure:

• In a moisture-free environment (e.g., a glovebox), dissolve 1,2-bis(dichloromethylsilyl)ethene in anhydrous toluene.

• Slowly add a stoichiometric amount of water (relative to the Si-Cl bonds) to the stirred solution at 0 °C to control the exothermic hydrolysis reaction.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 24 hours to ensure complete condensation.

• Remove the toluene and any volatile byproducts under vacuum to obtain the preceramic polymer.

Thermogravimetric Analysis (TGA)

Rationale: TGA is a standard technique to determine the thermal stability and ceramic yield of a preceramic polymer by measuring its mass change as a function of temperature in a controlled atmosphere.[10]

Procedure:

• Place a small amount (5-10 mg) of the dried preceramic polymer into a TGA crucible (e.g., alumina).

• Heat the sample from room temperature to 1000 °C at a heating rate of 10 °C/min under a continuous flow of an inert gas (e.g., argon or nitrogen).

• The ceramic yield is calculated as the percentage of the initial mass remaining at 1000 °C.

Workflow for Ceramic Yield Determination.

Benchmarking Performance in Drug Delivery Systems

The application of organosilicon precursors in drug delivery often involves their conversion into a silica-based matrix that can encapsulate and release therapeutic agents. Key performance indicators in this context include biocompatibility, control over hydrolysis and condensation, and the resulting porosity of the matrix.

Hydrolytic Stability and Controlled Release

The rate of hydrolysis of the silicon precursor is a critical parameter in the formation of drug-loaded silica matrices.

• 1,2-bis(dichloromethylsilyl)ethene and MTS: The Si-Cl bonds in these precursors are highly reactive and undergo rapid, often difficult-to-control hydrolysis upon contact with water, producing hydrochloric acid as a byproduct.[4] This rapid gelation can make homogeneous drug encapsulation challenging and the acidic byproduct may be detrimental to sensitive drug molecules.

• TEOS: The Si-OEt bonds in TEOS hydrolyze at a much slower and more controllable rate, which can be catalyzed by either acid or base.[3] This allows for a more gradual formation of the silica network, facilitating uniform drug distribution and better control over the final particle size and porosity.[7]

• PMHS: The Si-H bonds are relatively stable to hydrolysis but can be oxidized. Its primary role in this context would likely be as a cross-linker for other silicone-based delivery systems rather than a primary matrix former.

Biocompatibility

The final silica or silicone material is generally considered biocompatible. However, the byproducts of the hydrolysis reaction are a significant consideration. The hydrolysis of chlorosilanes like 1,2-bis(dichloromethylsilyl)ethene and MTS produces HCl, which can cause localized pH drops and potential tissue irritation if not properly neutralized or removed. In contrast, the hydrolysis of TEOS yields ethanol, a more biocompatible byproduct. Bioactive silicate glasses have shown the ability to bond to bone and soft tissue without forming a scar tissue capsule.[9] The silica derived from these precursors could potentially be engineered to exhibit similar bioactive properties.

Comparative Data Summary

Precursor	Hydrolysis Rate	Byproduct	Control over Gelation	Suitability for Controlled Drug Release
1,2-bis(dichloromethylsilyl)ethene	Very Fast	HCl	Poor	Potentially suitable for rapid in-situ gelation, but control is challenging.
Methyltrichlorosilane (MTS)	Very Fast	HCl	Poor	Similar to the ethene-bridged precursor, limited by rapid reactivity.
Polymethylhydrosiloxane (PMHS)	Slow (hydrolysis)	H₂ (on reaction)	N/A (cross-linker)	Used to modify properties of other silicone systems.
Tetraethoxysilane (TEOS)	Slow and Controllable	Ethanol	Excellent	Well-established for creating controlled-release silica matrices via sol-gel.[7]

Experimental Protocol: In-Vitro Degradation of Silica Matrix

This protocol provides a method to assess the degradation of a silica matrix, which is relevant for understanding drug release kinetics and biocompatibility.

Rationale: The degradation of the silica matrix in a simulated physiological environment provides insights into the long-term stability and potential release mechanism of an encapsulated drug.

Procedure:

• Prepare silica nanoparticles from the chosen precursor (e.g., via controlled hydrolysis of 1,2-bis(dichloromethylsilyl)ethene in an emulsion system or sol-gel of TEOS).

• Suspend a known concentration of the silica nanoparticles in a simulated biological fluid (e.g., phosphate-buffered saline, PBS, at pH 7.4).

• Incubate the suspension at 37 °C with constant agitation.

• At predetermined time points, collect aliquots of the suspension and separate the nanoparticles from the supernatant by centrifugation.

• Analyze the supernatant for dissolved silica content using a colorimetric method (e.g., molybdenum blue assay).

• Plot the concentration of dissolved silica over time to determine the degradation profile.

Workflow for In-Vitro Degradation Study.

Conclusion and Future Outlook

1,2-bis(dichloromethylsilyl)ethene presents a compelling profile as a high-performance precursor for ceramic materials, with its bifunctional nature promising high ceramic yields and the formation of robust, carbon-rich silicon carbide networks. Its performance is theoretically superior to monofunctional precursors like MTS in this regard. However, for applications in drug delivery, its rapid and difficult-to-control hydrolysis, along with the generation of acidic byproducts, poses significant challenges compared to the well-established and more biocompatible sol-gel chemistry of TEOS.

Future research should focus on direct experimental comparisons of these precursors in specific applications to validate the theoretical advantages of 1,2-bis(dichloromethylsilyl)ethene. Furthermore, exploring methods to control its reactivity, perhaps through the use of less nucleophilic water sources or by forming pre-polymers with tailored molecular weights, could unlock its potential in a wider range of applications, including advanced drug delivery systems where rapid in-situ gelation is desired.

References

• Chojnowski, J. (2006). The Hydrolysis of Chlorosilanes.
• Duguet, E., Schaper, S., & Soum, A. (2002). Pyrolysis of Polyvinylsilazane Precursors to Silicon Carbonitride.

• Gelest, Inc. (n.d.). Silicon Compounds: Silanes & Silicones. Retrieved from [Link]

• Kango, S., Kalia, S., Celli, A., Njuguna, J., Habibi, Y., & Kumar, R. (2013). Surface modification of inorganic nanoparticles for development of organic–inorganic nanocomposites—A review. Progress in Polymer Science, 38(8), 1232-1261.
• Larson, G. L. (Ed.). (1998).
• Lee, B. I., & Lee, S. H. (2000). Chemical vapor deposition of silicon carbide films from methyltrichlorosilane.
• Luhleich, H., Nickel, H., & Pflaum, P. (1974). The deposition of silicon carbide from methyltrichlorosilane.
• Millich, F., & Carraher Jr, C. E. (Eds.). (1977). Interfacial Synthesis: Polymer Applications and Technology (Vol. 3). CRC Press.
• Nishimura, T., & Takeda, Y. (2003). Silicon carbide-based ceramics from preceramic polymers. Journal of the Ceramic Society of Japan, 111(1295), 481-490.
• Pezzotti, G., & Yamada, K. (2014). Polymer-derived ceramics: 40 years of research and innovation in advanced ceramics. Journal of the Ceramic Society of Japan, 122(1425), 377-389.

• Polymethylhydrosiloxane - Wikipedia. (n.d.). Retrieved from [Link]

• Riedel, R., Kleebe, H. J., Schönfelder, H., & Aldinger, F. (1995). A Covalent-Bonded Carbon-Rich Silicon-Carbon-Nitrogen Ceramic from a Polymeric Precursor.
• Seyferth, D., Wiseman, G. H., & Prud'homme, C. (1983). A liquid poly(methylsilazane) precursor to silicon nitride. Journal of the American Ceramic Society, 66(1), C-13.

• Sol-gel process - Wikipedia. (n.d.). Retrieved from [Link]

• Tetraethoxysilane - Wikipedia. (n.d.). Retrieved from [Link]

• Vallet-Regí, M., Balas, F., & Arcos, D. (2007). Mesoporous materials for drug delivery.
• Wang, Y., & Harris, M. T. (2000). Sol-gel synthesis of silica nanoparticles. Journal of Colloid and Interface Science, 222(1), 125-131.
• Zha, C., & Zhang, G. (2009). Preparation and characterization of silicon carbide fibers from a polycarbosilane precursor. Materials Science and Engineering: A, 527(1-2), 346-350.

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A Comparative Guide to the FTIR Spectra of 1,2-bis(dichloromethylsilyl)ethene and Its Derivatives

This guide provides an in-depth comparison of the Fourier-Transform Infrared (FTIR) spectra of 1,2-bis(dichloromethylsilyl)ethene and its key derivatives. Designed for researchers, scientists, and professionals in drug development and materials science, this document offers a detailed analysis of spectral features, supported by established experimental data and spectra-structure correlations. We will explore how substitutions at the silicon atom—specifically replacing chlorine with methyl, hydride, and methoxy groups—profoundly influence the vibrational modes of the molecule, providing a unique spectral fingerprint for each derivative.

Introduction: The Vibrational Landscape of Bis-Silyl Ethenes

1,2-bis(dichloromethylsilyl)ethene is a versatile precursor in organosilicon chemistry, featuring a central carbon-carbon double bond bridged by two dichloromethylsilyl groups. The reactivity of the Si-Cl bonds makes it an excellent starting material for the synthesis of a variety of derivatives with tailored properties. FTIR spectroscopy is an indispensable, non-destructive technique for characterizing these compounds, as the vibrational frequencies of the bonds within the molecule are highly sensitive to the nature of the substituents on the silicon atoms.[1] By analyzing the shifts in characteristic absorption bands, we can confirm the successful synthesis of derivatives and gain insights into their electronic and structural properties.

This guide will systematically compare the FTIR spectrum of the parent compound, 1,2-bis(dichloromethylsilyl)ethene, with those of three key derivatives:

• 1,2-bis(trimethylsilyl)ethene: Where the chloro and methyl groups on the silicon are all methyl groups.

• 1,2-bis(dihydridomethylsilyl)ethene: Where the chloro groups are replaced by hydrogen atoms.

• 1,2-bis(dimethoxymethylsilyl)ethene: Where the chloro groups are replaced by methoxy groups.

Experimental Protocol: ATR-FTIR Spectroscopy of Moisture-Sensitive Organosilanes

Given the moisture-sensitive nature of chlorosilanes and the liquid or low-melting solid state of these compounds, Attenuated Total Reflectance (ATR) FTIR spectroscopy is the recommended analytical technique.[2] This method requires minimal sample preparation and protects the sample from atmospheric moisture during analysis.

Materials and Instrumentation

• FTIR Spectrometer: A benchtop FTIR spectrometer equipped with a diamond or germanium ATR crystal.

• Sample Handling: An inert atmosphere glovebox or a nitrogen-purged sample compartment is essential for handling the moisture-sensitive 1,2-bis(dichloromethylsilyl)ethene and its derivatives.

• Solvents (for cleaning): Anhydrous hexane and isopropanol.

• Samples: High-purity samples of 1,2-bis(dichloromethylsilyl)ethene and its derivatives.

Step-by-Step ATR-FTIR Analysis

• Instrument Preparation:

  • Purge the FTIR spectrometer's sample compartment with dry nitrogen for at least 30 minutes to minimize atmospheric water and carbon dioxide interference.

  • Clean the ATR crystal surface thoroughly with anhydrous isopropanol followed by anhydrous hexane and allow it to dry completely under a stream of dry nitrogen. .

• Background Spectrum Acquisition:

  • Record a background spectrum of the clean, dry ATR crystal. This will be subtracted from the sample spectrum to remove any instrumental and environmental artifacts.

• Sample Application (in an inert atmosphere):

  • Transfer a small drop of the liquid organosilane sample directly onto the center of the ATR crystal.

  • For low-melting solids, gently warm the sample to its melting point before application.

• Spectrum Acquisition:

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add at least 32 scans to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Perform an ATR correction to account for the wavelength-dependent depth of penetration of the evanescent wave.

  • Baseline correct the spectrum to ensure a flat baseline.

  • Identify and label the key absorption peaks.

• Cleaning:

  • After analysis, carefully clean the ATR crystal with anhydrous hexane to remove the sample, followed by a final rinse with isopropanol.

Diagram: Experimental Workflow for ATR-FTIR Analysis

Caption: Experimental workflow for the ATR-FTIR analysis of organosilanes.

Results and Discussion: A Spectral Comparison

The FTIR spectra of 1,2-bis(dichloromethylsilyl)ethene and its derivatives are dominated by vibrations associated with the ethene backbone and the substituents on the silicon atoms. The key to differentiating these compounds lies in the characteristic absorption bands of the Si-Cl, Si-CH₃, Si-H, and Si-O-C functional groups.

1,2-bis(dichloromethylsilyl)ethene (Parent Compound)

The spectrum of the parent compound is characterized by the following key features:

• =C-H Stretch: A weak to medium band is expected around 3020-3080 cm⁻¹ arising from the stretching of the vinyl C-H bonds.

• C=C Stretch: The C=C stretching vibration in symmetrically substituted ethenes can be weak or absent in the IR spectrum due to a lack of a change in dipole moment.[3] For this molecule, a weak absorption may be observed in the 1600-1620 cm⁻¹ region.

• Si-CH₃ Bending: A characteristic sharp, strong absorption band appears around 1260 cm⁻¹ due to the symmetric bending (deformation) of the methyl groups attached to the silicon.

• Si-Cl Stretch: Strong and broad absorption bands in the region of 600-450 cm⁻¹ are indicative of the Si-Cl stretching vibrations. The presence of two chlorine atoms on each silicon will likely result in multiple overlapping bands in this region.

1,2-bis(trimethylsilyl)ethene (Tetramethyl Derivative)

Upon replacement of the chlorine and methyl groups with all methyl groups, significant spectral changes are observed:

• =C-H and C=C Stretches: The absorptions related to the ethene backbone remain in similar positions, although their intensities might be slightly altered by the change in the electronic environment.

• Si-CH₃ Bending: The intensity of the Si-CH₃ symmetric bending peak around 1250 cm⁻¹ is expected to increase significantly due to the higher number of methyl groups. Additional rocking and wagging modes of the methyl groups will also be present in the fingerprint region.

• Absence of Si-Cl Stretch: The most notable difference is the complete disappearance of the strong Si-Cl stretching bands in the 600-450 cm⁻¹ region.

A reference spectrum for trans-1,2-bis(trimethylsilyl)ethylene from the NIST database confirms the presence of strong absorptions related to the Si-CH₃ groups and the absence of Si-Cl stretches.[4]

1,2-bis(dihydridomethylsilyl)ethene (Dihydrido Derivative)

Substitution of the chloro groups with hydrogen atoms introduces a very distinct and easily identifiable spectral feature:

• Si-H Stretch: A strong, sharp absorption band will appear in the 2100-2200 cm⁻¹ region, which is characteristic of the Si-H stretching vibration.[1] The exact position of this band is sensitive to the other substituents on the silicon atom.

• Si-H Bending: Bending vibrations of the Si-H bond are expected in the 800-950 cm⁻¹ region.

• Absence of Si-Cl Stretch: The Si-Cl absorption bands will be absent.

• Si-CH₃ Bending: The Si-CH₃ bending vibration around 1260 cm⁻¹ will still be present.

1,2-bis(dimethoxymethylsilyl)ethene (Dimethoxy Derivative)

The replacement of chlorine with methoxy groups introduces new, strong absorption bands related to the Si-O-C linkage:

• Si-O-C Stretch: Strong and broad absorption bands will dominate the spectrum in the 1000-1100 cm⁻¹ region, corresponding to the asymmetric stretching of the Si-O-C bond.[1]

• C-H Stretch (Methoxy): The C-H stretching vibrations of the methoxy groups will appear around 2840-2960 cm⁻¹.

• Absence of Si-Cl Stretch: The Si-Cl absorption bands will be absent.

• Si-CH₃ Bending: The Si-CH₃ bending vibration around 1260 cm⁻¹ will persist.

Summary of Key FTIR Absorption Bands

Functional Group Vibration	1,2-bis(dichloromethylsilyl)ethene	1,2-bis(trimethylsilyl)ethene	1,2-bis(dihydridomethylsilyl)ethene	1,2-bis(dimethoxymethylsilyl)ethene
=C-H Stretch (cm⁻¹)	~3050	~3050	~3050	~3050
C=C Stretch (cm⁻¹)	~1610 (weak/absent)	~1610 (weak/absent)	~1610 (weak/absent)	~1610 (weak/absent)
Si-CH₃ Bend (cm⁻¹)	~1260	~1250 (stronger)	~1260	~1260
Si-H Stretch (cm⁻¹)	-	-	~2150 (strong, sharp)	-
Si-O-C Stretch (cm⁻¹)	-	-	-	~1080 (strong, broad)
Si-Cl Stretch (cm⁻¹)	~600-450 (strong, broad)	-	-	-

Logical Comparison of Derivatives

Caption: Structural relationships and key spectral differences of the derivatives.

Conclusion

FTIR spectroscopy provides a powerful and straightforward method for the identification and comparative analysis of 1,2-bis(dichloromethylsilyl)ethene and its derivatives. The key to distinguishing these compounds lies in the presence or absence of characteristic absorption bands for the Si-Cl, Si-H, and Si-O-C functional groups, as well as changes in the intensity of the Si-CH₃ bending vibration. By understanding these spectra-structure correlations, researchers can confidently monitor chemical transformations and characterize the resulting organosilicon compounds. The ATR-FTIR technique, when performed under inert conditions, is particularly well-suited for the analysis of these often moisture-sensitive materials, providing high-quality data with minimal sample preparation.

References

• Gelest, Inc. (n.d.). Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations. Retrieved from [Link]

• NIST. (n.d.). trans-1,2-Bis(trimethylsilyl)ethylene. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(chlorodimethylsilyl)ethane. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of ethene. Retrieved from [Link]

• Agilent. (n.d.). A Comprehensive Guide to FTIR Analysis. Retrieved from [Link]

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Validating the mechanical properties of 1,2-bis(dichloromethylsilyl) ethene-based ceramics

Validating the Mechanical Properties of 1,2-Bis(dichloromethylsilyl)ethene-Based Polymer-Derived Ceramics: A Comparative Guide

For researchers, materials scientists, and biomedical engineers developing next-generation micro-electromechanical systems (MEMS), surgical instruments, and extreme-environment sensors, Polymer-Derived Ceramics (PDCs) offer a revolutionary alternative to traditional powder-sintered ceramics. Among the most advanced precursors is 1,2-bis(dichloromethylsilyl)ethene (BDCME) .

Unlike its saturated ethane-based counterpart (ABSE), BDCME features an unsaturated ethene bridge. This vinyl-like double bond is mechanically critical: it facilitates rapid, addition-type cross-linking (via hydrosilylation) without the evolution of small gaseous molecules. The result is a drastically reduced volume shrinkage during pyrolysis, yielding a highly dense, defect-free amorphous Si-C-N or Si-C network with superior mechanical integrity[1].

This guide provides an objective comparison of BDCME-derived ceramics against conventional alternatives and establishes rigorous, self-validating experimental workflows for quantifying their mechanical properties.

Part 1: Comparative Performance Analysis

To understand the structural advantages of BDCME-derived ceramics, we must benchmark them against conventional sintered Silicon Carbide (SiC), commercial polysilazanes, and saturated ethane-based precursors.

Because PDCs undergo a polymer-to-ceramic transition, their final mechanical properties are highly dependent on the precursor's cross-linking efficiency[2]. The ethene bridge in BDCME ensures a higher cross-link density before pyrolysis, which directly translates to a higher ceramic yield and a stiffer amorphous glass network[1].

Table 1: Mechanical and Processing Comparison of Ceramic Materials

Property	BDCME-Derived SiCN (Ethene-based)	ABSE-Derived SiCN (Ethane-based)	Commercial Polysilazane (e.g., Durazane)	Conventional Sintered SiC
Processing Temperature	1000–1400°C	1000–1400°C	1000–1200°C	>1900°C
Ceramic Yield	>85%	~75%	60–70%	N/A (Powder)
Hardness (GPa)	18–22	15–18	10–15	25–30
Young's Modulus (GPa)	160–190	140–160	120–150	400–450
Tensile Strength (MPa)	1500–2200 (Fibers)	1200–1800 (Fibers)	~1000 (Fibers)	~300 (Bulk)
Primary Application	MEMS, Bio-implants, Fibers	Coatings, Fibers	Coatings, Adhesives	Heavy Armor, Abrasives

Data synthesized from PDC mechanical behavior reviews and nanoindentation studies[2][3][4].

Part 2: Structural Evolution & Workflow Visualization

The transition from a liquid/meltable precursor to a high-strength ceramic requires precise thermal management. The diagram below maps the chemical and physical evolution of BDCME.

Workflow from BDCME precursor synthesis to final ceramic conversion.

Part 3: Mechanical Validation Workflows

Validating the mechanical properties of PDCs requires specialized techniques. Because the polymer-to-ceramic conversion inherently produces microscopic pores or transient flaws during outgassing, macroscopic testing (like bulk tensile testing) often measures the flaw distribution rather than the intrinsic material strength. To ensure scientific integrity, we rely on Nanoindentation for localized properties and Single-Fiber Tensile Testing for structural applications.

Protocol 1: Nanoindentation (Hardness & Elastic Modulus)

Causality & Rationale: Nanoindentation bypasses macroscopic flaws by probing the defect-free micro-regions of the amorphous ceramic matrix at penetration depths of less than 500 nm[5]. This provides the true intrinsic modulus and hardness of the Si-C-N network[3][4].

Step-by-Step Methodology:

• Sample Preparation: Cast the BDCME precursor into a 10 mm diameter mold, cross-link at 200°C, and pyrolyze at 1100°C in an argon atmosphere.

• Polishing: Embed the ceramic monolith in epoxy resin. Polish the surface using progressively finer diamond suspensions (down to 0.25 µm) to achieve a surface roughness ( Ra​ ) of < 5 nm. Self-Validation Check: If Ra​ exceeds 5% of the intended indentation depth, the data will be skewed by surface asperities. Re-polish if necessary.

• Indentation: Utilize a nanoindenter equipped with a Berkovich diamond tip. Apply a maximum load of 50 mN with a loading/unloading rate of 0.1 mN/s.

• Thermal Drift Correction: Hold the maximum load for 10 seconds to allow for creep stabilization, then unload to 10% of the max load and hold for 60 seconds to calculate and correct for thermal drift[5].

• Data Analysis: Extract the Elastic Modulus ( E ) and Hardness ( H ) from the unloading curve using the Oliver-Pharr method.

Protocol 2: Single-Fiber Tensile Testing (ASTM C1557)

Causality & Rationale: BDCME is highly suitable for melt-spinning into continuous ceramic fibers. High-modulus ceramic fibers are notoriously brittle and tend to shatter upon failure, destroying the fracture mirror needed to calculate the exact cross-sectional area[6]. This protocol utilizes acoustic dampening to preserve the fracture site.

Step-by-Step Methodology:

• Fiber Extraction: Randomly extract a single BDCME-derived ceramic fiber (diameter 10–15 µm) from the pyrolyzed tow[7].

• Mounting: Mount the fiber across a slotted cardboard window tab. The gauge length (typically 25 mm) must be strictly controlled[8].

• Acoustic Dampening (Critical Step): Apply a micro-drop of high-viscosity wax at the grip interfaces. Why? Standard vacuum grease often fails to prevent high-modulus fibers (>300 GPa) from shattering. Wax absorbs the acoustic shockwave upon fracture, preserving the fiber ends[6].

• Testing: Mount the tab into a universal testing machine equipped with a 5 N load cell. Carefully cut the sides of the cardboard tab. Apply tension at a constant cross-head displacement rate of 0.5 mm/min until fracture[9].

• Post-Test Analysis: Recover the fractured fiber ends. Use a Scanning Electron Microscope (SEM) to measure the exact cross-sectional area at the fracture plane. Calculate tensile strength ( σ=F/A ).

• Statistical Validation: Test a minimum of 30 fibers. Plot the data using a two-parameter Weibull distribution to determine the Weibull modulus ( m ), which quantifies the reliability and flaw distribution of the fibers[9].

Mechanical validation pathways based on the structural form of the PDC.

References

• TestResources. ASTM C1557 Tensile Fibers Test Equipment. Available at:[Link]

• iTeh Standards. ASTM C1557-03 - Standard Test Method for Tensile Strength and Young's Modulus of Fibers. Available at:[Link]

• ASTM International. C1557 Standard Test Method for Tensile Strength and Young's Modulus of Fibers. Available at: [Link]

• Max Planck Society. Mechanical and electrical properties of polymer-derived Si–C–N ceramics. Available at:[Link]

• Semantic Scholar. Mechanical behaviour of polymer derived ceramics – a review. Available at:[Link]

• AIAA. Role of Length Scale and Temperature in Nanoscale and Microscale Creep of Si-CO Ceramics. Available at:[Link]

• Forschungszentrum Jülich. Microstructure Characterization and Mechanical Properties of Polymer-Derived (HfxTa1 x)C/SiC Ceramic Prepared. Available at:[Link]

• MDPI. Polymer-Derived Ceramics Technology: Characteristics, Procedure, Product Structures, and Properties. Available at:[Link]

• Engineering Conferences International. How not to measure the tensile strength of high-modulus fibers. Available at:[Link]

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• 9. C1557 Standard Test Method for Tensile Strength and Young's Modulus of Fibers [store.astm.org]

Safety & Regulatory Compliance

1,2-bis(Dichloromethylsilyl) ethene proper disposal procedures

Operational Guide for the Safe Handling and Disposal of 1,2-bis(Dichloromethylsilyl)ethene

As a Senior Application Scientist, I frequently observe that the disposal of highly reactive organosilicon compounds is treated as an afterthought in drug development and materials science laboratories. 1,2-bis(Dichloromethylsilyl)ethene is a bifunctional chlorosilane that demands rigorous, chemistry-driven disposal protocols. Improper handling does not merely result in chemical contamination; it creates acute physical hazards, including delayed pressurization, vessel rupture, and the sudden release of highly corrosive hydrogen chloride (HCl) gas[1].

This guide provides a self-validating, step-by-step operational plan for the safe quenching and disposal of 1,2-bis(Dichloromethylsilyl)ethene, bridging the gap between theoretical chemistry and practical laboratory safety.

Section 1: Physicochemical & Hazard Profile

Before initiating any disposal workflow, it is critical to understand the quantitative and qualitative hazard profile of the target molecule to ensure appropriate engineering controls are in place[2].

Parameter	Specification	Operational Implication
Chemical Name	1,2-bis(Dichloromethylsilyl)ethene	Contains four highly reactive Si-Cl bonds per molecule.
CAS Number	18142-59-1	Unique identifier for SDS cross-referencing[2].
Hazard Classifications	Skin Corr. 1, Eye Dam. 1	Requires extreme caution; highly corrosive to all tissues[3].
Water Reactivity	Violent, Exothermic	Rapidly evolves toxic HCl gas upon contact with moisture[1].
Polymerization Risk	High (Cross-linking)	Forms rigid, impenetrable siloxane crusts if quenched improperly.

Section 2: The Mechanistic Causality of Chlorosilane Quenching

Why can't we simply pour 1,2-bis(Dichloromethylsilyl)ethene into an aqueous base? The answer lies in the kinetics of bis-silane hydrolysis.

When a molecule with multiple Si-Cl bonds is exposed directly to water, the hydrolysis reaction is violently exothermic. More critically, the resulting silanol (Si-OH) intermediates rapidly condense to form a highly cross-linked, hydrophobic siloxane polymer network. This rapid crust formation physically encapsulates unreacted chlorosilane monomer. If this crust is later disturbed, or if ambient moisture slowly penetrates it over time, the trapped monomer reacts, causing delayed gas expansion and unpredictable explosions in waste containers[4].

To circumvent this, our protocol relies on a two-stage quenching mechanism:

• Alcoholysis: We use a secondary alcohol (isopropanol) to convert the Si-Cl bonds into Si-OiPr (alkoxysilane) bonds. Alcoholysis is less exothermic than hydrolysis and, crucially, alkoxysilanes do not rapidly cross-link into rigid polymers. This ensures a homogeneous, complete quench.

• Aqueous Neutralization: Once all Si-Cl bonds are safely converted, a mild aqueous base is introduced to neutralize the dissolved HCl and safely hydrolyze the alkoxysilanes into a stable, manageable waste stream[4].

Section 3: Self-Validating Disposal Protocol

This methodology is designed to be self-validating; you cannot proceed to the next step until specific, observable chemical criteria are met.

Prerequisites:

• Conduct all operations in a certified, annually inspected chemical fume hood[3].

• Ensure the atmosphere is inerted (dry Nitrogen or Argon purge)[1].

• PPE: Heavy-duty acid-resistant gloves, splash goggles, face shield, and a chemical-resistant apron[1].

Step 1: Setup and Thermal Sinking (Dilution)

• In a multi-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and an addition funnel, add a 5-fold to 10-fold volumetric excess of a dry, inert hydrocarbon solvent (e.g., dry toluene or heptane).

• Cool the flask in an ice-water bath to 0°C.

• Carefully transfer the 1,2-bis(Dichloromethylsilyl)ethene waste into the inert solvent.

• Causality: Dilution acts as a massive thermal sink, absorbing the heat generated during the subsequent quenching phase and preventing solvent boil-off.

• Validation Checkpoint: The solution must remain clear and completely liquid. Any cloudiness indicates moisture contamination in your solvent.

Step 2: The Primary Quench (Alcoholysis)

• Charge the addition funnel with anhydrous isopropanol (at least 4 molar equivalents per mole of Si-Cl bonds, plus a 20% excess).

• Add the isopropanol dropwise to the stirring chlorosilane solution.

• Observe the evolution of HCl gas (bubbling). Adjust the addition rate to maintain a steady, controllable release of gas.

• Causality: Isopropanol replaces the chlorine atoms, forming a soluble alkoxysilane and releasing HCl gas without forming a polymer crust.

• Validation Checkpoint: Do not proceed to Step 3 until the addition is complete AND all gas evolution has completely ceased. The cessation of bubbling is your physical validation that all Si-Cl bonds have been consumed.

Step 3: Aqueous Neutralization

• Prepare a 1M solution of sodium carbonate (Na₂CO₃) or calcium carbonate[4].

• Slowly add the aqueous base dropwise to the reaction mixture.

• Monitor the pH of the aqueous layer using pH paper or a calibrated probe.

• Causality: The base neutralizes the dissolved HCl, forming benign salts (NaCl or CaCl₂), and safely hydrolyzes the alkoxysilanes into a stable siloxane oligomer[4].

• Validation Checkpoint: Continue addition until the aqueous phase maintains a stable pH of 7 to 8. A stable neutral pH validates the complete neutralization of the acid.

Step 4: Phase Separation and Waste Segregation

• Transfer the biphasic mixture to a separatory funnel.

• Allow the layers to separate. The upper organic layer contains the inert solvent and benign siloxane oligomers. The lower aqueous layer contains water and dissolved salts.

• Organic Waste: Collect the top layer and dispose of it in a designated, properly labeled hazardous organic waste container for incineration.

• Aqueous Waste: Collect the bottom layer. Confirm the pH is between 7 and 8, then dispose of it according to your institution's aqueous waste regulations.

Section 4: Visualizing the Disposal Workflow

Figure 1: Stepwise chemical quenching and phase separation workflow for bis-chlorosilane disposal.

Section 5: Emergency Spill Response

In the event of an accidental spill of 1,2-bis(Dichloromethylsilyl)ethene outside the fume hood:

• NEVER USE WATER. Water will cause a violent, uncontrolled release of HCl gas[1].

• Evacuate the immediate area and allow the ventilation system to clear the initial HCl cloud.

• Cover the spill completely with dry sand, dry earth, or a specialized inert chemical absorbent[3].

• Using non-sparking tools, sweep the absorbed material into a dry, sealable plastic or chemical-resistant bucket.

• Transfer the bucket to a fume hood and slowly execute the dilution and alcoholysis protocol (Steps 1 and 2) on the absorbed mass before final disposal.

References

• "1,2-Bis(dichloromethylsilyl)ethene — Chemical Substance Information - NextSDS", NextSDS,[Link]

• "GLOBAL SAFE HANDLING OF CHLOROSILANES", Global Silicones Council, [Link]

• "Trichlorosilane SOP: Safety & Handling Procedures", UC Center for Laboratory Safety via Studylib,[Link]

• "US4690810A - Disposal process for contaminated chlorosilanes", Google P

Sources

• 1. globalsilicones.org [globalsilicones.org]
• 2. nextsds.com [nextsds.com]
• 3. studylib.net [studylib.net]
• 4. US4690810A - Disposal process for contaminated chlorosilanes - Google Patents [patents.google.com]

A Researcher's Guide to the Safe Handling of 1,2-bis(Dichloromethylsilyl)ethene

As drug development professionals and researchers, our work with novel and reactive compounds demands the highest standards of safety and operational excellence. 1,2-bis(Dichloromethylsilyl)ethene is a specialized organochlorosilane, a class of compounds known for their high reactivity, particularly towards moisture. This guide provides essential, field-tested procedures for handling this compound, ensuring both personal safety and experimental integrity. While specific data for this exact molecule is limited, its chemical structure dictates a safety protocol aligned with that of other well-documented dichlorosilanes. The primary hazard stems from its rapid reaction with water, which generates corrosive hydrogen chloride (HCl) gas.[1]

Section 1: Hazard Analysis & Core Principles

The fundamental principle for handling 1,2-bis(Dichloromethylsilyl)ethene is the strict exclusion of moisture. The dichloromethylsilyl groups are highly susceptible to hydrolysis. Contact with atmospheric humidity, residual water in solvents or on glassware, or any protic substance will trigger an exothermic reaction, liberating significant quantities of HCl gas.

Primary Hazards:

• Corrosivity: Causes severe skin burns and eye damage upon contact.[2][3][4] Inhalation of vapors or the resulting HCl mist leads to severe irritation and damage to the respiratory tract.[5][6]

• Flammability: While the ethene bridge influences its properties, related chlorosilanes are flammable, and this compound should be treated as such.[4] Vapors can form flammable mixtures with air and travel to an ignition source.[7]

• Reactivity: Reacts violently with water, alcohols, and amines.[4] It may be corrosive to some metals.[3]

These hazards necessitate a multi-layered approach to safety, encompassing engineering controls, meticulous work practices, and the correct personal protective equipment (PPE).

Section 2: Personal Protective Equipment (PPE) Protocol

PPE is your last line of defense, not a substitute for safe handling practices and engineering controls like a chemical fume hood.[5] For any operation involving 1,2-bis(Dichloromethylsilyl)ethene, the following PPE is mandatory.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) AND a full-face shield.[8]	Protects against splashes of the liquid and shields the face from the exothermic reaction that can occur with moisture. Contact lenses should not be worn as they can trap corrosive material against the eye.[5][8]
Hand Protection	Double-gloving with Neoprene or Nitrile rubber gloves.[9]	Provides robust protection against skin contact. Given the lack of specific breakthrough time data, immediately change gloves upon any sign of contamination or after handling.[9] Latex gloves are not suitable.[5]
Body Protection	A flame-resistant (FR) lab coat (e.g., Nomex®) worn over cotton clothing. A chemical-resistant apron should be worn over the lab coat.[9]	Protects against splashes and fire hazards. The lab coat must be fully buttoned.[9] Polyester and acrylic fabrics should be avoided.[9]
Respiratory Protection	All work must be conducted in a certified chemical fume hood.[9]	A fume hood is the primary engineering control to prevent inhalation of corrosive and flammable vapors. For non-routine operations or emergencies, a full-face respirator with an appropriate acid gas/organic vapor cartridge may be required.

// Workflow Logic check_hood -> check_shower [label="Yes"]; check_hood -> stop [label="No", fontcolor="#EA4335", color="#EA4335"]; check_shower -> body_protection [label="Yes"]; check_shower -> stop [label="No", fontcolor="#EA4335", color="#EA4335"];

body_protection -> hand_protection; hand_protection -> eye_protection; eye_protection -> face_protection; face_protection -> proceed; } caption: "PPE Selection & Safety Check Workflow"

Section 3: Operational and Disposal Plans

A self-validating protocol ensures safety at every step. The key is to anticipate and neutralize the reactivity of the compound.

Step-by-Step Handling Protocol:

• Preparation (Inert Environment):

  • Ensure all glassware is rigorously dried in an oven and cooled under a stream of dry nitrogen or argon.

  • Conduct all manipulations within a certified chemical fume hood.[9]

  • Ground and bond all containers to prevent static discharge, which can be an ignition source.[9]

  • Have an appropriate fire extinguisher (e.g., Class B dry chemical or CO2) readily available. Do not use water-based extinguishers. [6][9]

  • Prepare a neutralization bath (e.g., a large beaker with a stir bar containing a cold, dilute solution of sodium bicarbonate or soda ash) and keep it within the fume hood.[8]

• Chemical Transfer:

  • Use only dry, non-sparking tools for all operations.[10][9]

  • Transfers should be conducted under an inert atmosphere (e.g., nitrogen or argon blanket) using cannulas or dry syringes.[9]

  • Keep the primary container tightly closed whenever not in use.[9]

• Post-Handling & Decontamination:

  • Thoroughly decontaminate any equipment that has come into contact with the chlorosilane. This can be done by slowly and carefully rinsing the equipment with an inert solvent (like hexane) into the neutralization bath.

  • Wipe down the work surface in the fume hood with a cloth dampened with an inert solvent, disposing of the cloth in the designated hazardous waste container.

Step-by-Step Disposal Plan:

Disposal must be accomplished through controlled hydrolysis and neutralization.[8] Never dispose of active chlorosilanes directly into a waste container.

• Quenching:

  • Slowly and carefully add any residual 1,2-bis(Dichloromethylsilyl)ethene and contaminated solvents to the stirred, cold neutralization bath within the fume hood. The addition should be dropwise to control the exothermic reaction and the evolution of HCl gas.[8]

  • Observe for signs of reaction (e.g., gas evolution, heat). Allow the mixture to stir until the reaction has completely ceased.

• Waste Collection:

  • Once fully neutralized, the resulting aqueous solution and solid byproducts (siloxanes) can be collected in a clearly labeled hazardous waste container.[8]

  • Do not mix chlorosilane waste with other waste streams.[9]

  • Contaminated materials such as gloves, absorbent pads, and empty containers must be collected in a separate, sealed container for hazardous waste disposal.[9]

// Workflow Logic prep -> transfer; transfer -> decon; decon -> quench [label="Waste Stream"]; quench -> observe; observe -> collect;

transfer -> spill [style=dashed, color="#5F6368", label="If Spill Occurs"]; } caption: "Handling and Disposal Workflow"

Section 4: Emergency Procedures

Immediate and correct response is critical.[9]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15-30 minutes while removing all contaminated clothing.[9][11] Seek immediate medical attention.[9]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15-30 minutes, holding the eyelids open.[9][11] Seek immediate medical attention.[11]

• Inhalation: Move the affected person to fresh air at once. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[9][12]

• Spill: Evacuate the area and remove all ignition sources.[10] Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use water. [6][9] Collect the absorbed material using non-sparking tools and place it in a loosely covered container for immediate quenching and disposal.[6][9]

By adhering to these rigorous protocols, researchers can safely manage the inherent reactivity of 1,2-bis(Dichloromethylsilyl)ethene, ensuring a secure laboratory environment and the integrity of their scientific work.

References

• GLOBAL SAFE HANDLING OF CHLOROSILANES. (2017). American Chemistry Council. [Link]

• CES--Safe Handling of Chlorosilanes. Scribd. [Link]

• Chlorosilane Emergency Response Guidelines. ASTM International. [Link]

• Disposal process for contaminated chlorosilanes.

• Waste containing hazardous chlorosilanes. Uatransit.com. [Link]

• HAZARD SUMMARY: CHLOROPHENYLTRI-CHLOROSILANE. NJ.gov. [Link]

• Chlorosilane Emergency Response Manual. Studylib. [Link]

• 1,2-Bis(dichloromethylsilyl)ethene — Chemical Substance Information. NextSDS. [Link]

• Hazardous Substance Fact Sheet: Methyl Chlorosilane. NJ.gov. [Link]

• SAFETY DATA SHEET - 1,2-BIS(CHLORODIMETHYLSILYL)ETHANE. Gelest, Inc. [Link]

• Typical hydrolysis reaction mechanisms of chlorosilanes with water. ResearchGate. [Link]

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